Bodipy FL VH032

Core Science & Biosynthesis

The Core Mechanism of Bodipy FL VH032: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Core Mechanism of Action of Bodipy FL VH032

Introduction

The von Hippel-Lindau (VHL) protein is a critical component of the cellular oxygen sensing machinery and functions as the substrate recognition subunit of a Cullin-RING E3 ubiquitin ligase complex.[1] This complex, known as CRL2^VHL^, targets the alpha subunit of the hypoxia-inducible factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation in the presence of oxygen.[1] The dysregulation of the VHL-HIF-1α signaling pathway is implicated in various pathologies, including cancer. Consequently, the development of molecular tools to probe and modulate this protein-protein interaction is of significant interest in biomedical research and drug discovery. Bodipy FL VH032 is a high-affinity, fluorescently labeled small molecule designed specifically for this purpose.

Mechanism of Action of Bodipy FL VH032

Bodipy FL VH032 is a chemical probe consisting of the VHL ligand VH032 conjugated to a Bodipy FL fluorophore.[2] The core of its mechanism of action lies in its ability to act as a high-affinity, competitive binder to the VHL protein, specifically mimicking the binding of the hydroxylated HIF-1α. The VH032 component is a derivative of a hydroxyproline (B1673980) (Hyp) analog, which is crucial for its interaction with VHL.[3]

Under normoxic conditions, HIF-1α is hydroxylated on specific proline residues, enabling its recognition by VHL, leading to its degradation. VH032, and by extension Bodipy FL VH032, binds to the same pocket on VHL that recognizes the hydroxylated HIF-1α.[4] This competitive binding displaces HIF-1α from VHL, thereby preventing its degradation and leading to its accumulation and the subsequent activation of hypoxic signaling pathways.

The Bodipy FL fluorophore provides the means to monitor this binding event. Its fluorescence properties are exploited in various assays to study the VHL-HIF-1α interaction and to screen for novel VHL ligands.

Quantitative Data Summary

The binding affinity and inhibitory constants of Bodipy FL VH032 and related compounds have been characterized using various biophysical assays. The following table summarizes key quantitative data.

Compound/Probe	Assay Type	Parameter	Value	Reference
Bodipy FL VH032	TR-FRET	Kd	3.01 nM
Bodipy FL VH032	FP	Kd	100.8 nM
VH032	-	Kd	185 nM
VH298	TR-FRET (Bodipy FL VH032 based)	Ki	18.9 nM
VH298	FP (Bodipy FL VH032 based)	Ki	110.4 nM

Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is a sensitive method for quantifying the binding of Bodipy FL VH032 to the VHL complex and for determining the affinity of competing ligands.

Principle: The assay utilizes a terbium-labeled anti-GST antibody (donor fluorophore) that binds to a GST-tagged VCB (VHL-Elongin C-Elongin B) protein complex. Bodipy FL VH032 (acceptor fluorophore) binds to VHL, bringing the donor and acceptor into close proximity. Excitation of the terbium donor at 340 nm results in energy transfer to the Bodipy FL acceptor, which then emits a signal at 520 nm. Competing VHL ligands will displace Bodipy FL VH032, leading to a decrease in the TR-FRET signal.

Materials:

• GST-VCB protein complex

• Terbium-labeled anti-GST antibody

• Bodipy FL VH032

• Assay Buffer (e.g., PBS with 0.01% Tween-20)

• Test compounds (potential VHL ligands)

• 384-well assay plates

Protocol:

• Prepare a solution of GST-VCB protein complex and terbium-labeled anti-GST antibody in assay buffer.

• Prepare serial dilutions of the test compounds in assay buffer.

• Add the GST-VCB/antibody mix to the wells of the 384-well plate.

• Add the test compounds to the respective wells.

• Add Bodipy FL VH032 to all wells at a final concentration of 10 nM.

• Incubate the plate for 90 minutes at room temperature, protected from light.

• Read the plate on a TR-FRET compatible plate reader, with excitation at 340 nm and emission at 520 nm (for Bodipy FL) and a reference wavelength for terbium.

• Calculate the TR-FRET ratio and plot the results against the concentration of the test compound to determine IC50 or Ki values.

Fluorescence Polarization (FP) Assay

The FP assay is another method to monitor the binding of Bodipy FL VH032 to the VCB complex in a homogeneous format.

Principle: The FP of a fluorescent molecule is dependent on its rotational diffusion. When the small Bodipy FL VH032 probe is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the much larger VCB protein complex, its rotation slows down significantly, leading to an increase in fluorescence polarization. Competing ligands will displace Bodipy FL VH032, causing a decrease in the FP signal.

Materials:

• GST-VCB protein complex

• Bodipy FL VH032

• Assay Buffer

• Test compounds

• Black, low-binding 384-well assay plates

Protocol:

• Prepare a solution of GST-VCB protein complex in assay buffer to a final concentration of 100 nM.

• Prepare serial dilutions of the test compounds in assay buffer.

• Add the GST-VCB protein solution to the wells of the plate.

• Add the test compounds to the respective wells.

• Add Bodipy FL VH032 to all wells at a final concentration of 10 nM.

• Incubate the plate for 90 minutes at room temperature, protected from light.

• Read the fluorescence polarization on a suitable plate reader with excitation and emission wavelengths appropriate for Bodipy FL (e.g., ~485 nm excitation, ~520 nm emission).

• Plot the change in millipolarization (mP) units against the concentration of the test compound to determine binding affinities.

Visualizations

Caption: VHL-HIF-1α signaling pathway and the inhibitory effect of Bodipy FL VH032.

Caption: Principle of the TR-FRET competition assay using Bodipy FL VH032.

Caption: Principle of the Fluorescence Polarization competition assay.

Conclusion

Bodipy FL VH032 is a powerful and versatile tool for investigating the VHL-HIF-1α protein-protein interaction. Its high affinity and fluorescent properties enable sensitive and robust assays for the discovery and characterization of novel VHL ligands. These ligands have potential therapeutic applications in conditions such as cancer and anemia. Furthermore, the VH032 scaffold is a key component in the development of Proteolysis Targeting Chimeras (PROTACs), where it serves to recruit the VHL E3 ligase to a target protein for degradation. The detailed understanding of the mechanism of action of Bodipy FL VH032 and the application of the assays it enables are crucial for advancing research in this therapeutically important area.

References

• 1. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Bodipy FL VH032: A Technical Guide for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, properties, and applications of Bodipy FL VH032, a high-affinity fluorescent probe for the von Hippel-Lindau (VHL) E3 ligase. This document details the experimental protocols for its use in key assays, presents its quantitative properties in a structured format, and visualizes the relevant biological pathways and experimental workflows.

Core Concepts and Structure

Bodipy FL VH032 is a novel small-molecule fluorescent probe designed for the sensitive and selective detection of VHL ligands.[1][2] It is a critical tool in the study of the VHL-HIF-1α signaling pathway and the development of Proteolysis Targeting Chimeras (PROTACs).[2][3] The molecule consists of three key components:

• VH032: A potent ligand that binds with high affinity to the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[4]

• Bodipy FL: A bright and photostable fluorophore with a well-defined excitation and emission spectrum.[5]

• PEG4 Linker: A flexible polyethylene (B3416737) glycol linker that connects the VH032 ligand to the Bodipy FL fluorophore without hindering the binding of the ligand to VHL.[5]

The combination of these elements allows for the development of robust and sensitive assays to screen for and characterize novel VHL ligands.[1][6]

Physicochemical and Spectroscopic Properties

The key quantitative properties of Bodipy FL VH032 are summarized in the table below, providing a quick reference for experimental design.

Property	Value	Reference
Molecular Formula	C46H62BF2N7O9S	[5]
Molecular Weight	937.9 g/mol	[5]
Excitation Maximum (λex)	~504 nm	[5]
Emission Maximum (λem)	~520 nm	[5]
Dissociation Constant (Kd) in TR-FRET Assay	3.01 nM	[1][5][7]
Dissociation Constant (Kd) in FP Assay	100.8 nM	[1][3]

Biological Context: The VHL/HIF-1α Signaling Pathway

The von Hippel-Lindau protein (pVHL) is a crucial component of an E3 ubiquitin ligase complex that targets the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for proteasomal degradation in the presence of oxygen.[8][9] This pathway is a central regulator of cellular response to changes in oxygen availability.[10]

Under normoxic (normal oxygen) conditions, HIF-1α is hydroxylated, allowing it to be recognized by pVHL, leading to its ubiquitination and subsequent degradation.[8] In hypoxic (low oxygen) conditions, this hydroxylation does not occur, stabilizing HIF-1α, which then translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival.[11][12] Inactivation of VHL is a key event in the development of clear cell renal cell carcinoma (ccRCC).[9][11]

Bodipy FL VH032 serves as a powerful tool to study this pathway by enabling the high-throughput screening of small molecules that can modulate the VHL-HIF-1α interaction.[1][13]

VHL/HIF-1α Signaling Pathway

Experimental Applications and Protocols

Bodipy FL VH032 is primarily utilized in two main high-throughput screening assays: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) assays.[1]

Time-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET) Assay

The TR-FRET assay is a highly sensitive method for quantifying the binding of ligands to VHL.[1] In this assay, a terbium-labeled anti-GST antibody serves as the donor fluorophore, binding to a GST-tagged VCB (VHL-Elongin C-Elongin B) complex. Bodipy FL VH032, the acceptor fluorophore, binds to VHL, bringing the donor and acceptor into close proximity and allowing for FRET to occur upon excitation.[1] Competing VHL ligands will displace Bodipy FL VH032, leading to a decrease in the FRET signal.[3]

Experimental Protocol:

• Reagents and Buffers:

  • TR-FRET Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100.[1]

  • GST-VCB protein complex.

  • Terbium-labeled anti-GST antibody.

  • Bodipy FL VH032.

  • Test compounds (potential VHL ligands).

• Procedure:

  • The assay is typically performed in a 384-well plate format.

  • Dispense test compounds to the assay plate using an acoustic liquid handler.

  • Add 4 nM Bodipy FL VH032, 2 nM GST-VCB, and 2 nM Tb-anti-GST antibody to each well.[1]

  • Incubate the plate for 90 minutes at room temperature.[1]

  • Read the plate using a suitable plate reader with excitation at 340 nm and emission at 520 nm.[1][3]

TR-FRET Assay Workflow

Fluorescence Polarization (FP) Assay

The FP assay is another method to assess the binding of ligands to VHL. This technique measures the change in the polarization of fluorescent light emitted by Bodipy FL VH032 upon binding to the larger VCB protein complex. When Bodipy FL VH032 is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the VCB complex, its rotation slows, leading to an increase in polarization. Competing ligands will displace Bodipy FL VH032, causing a decrease in the FP signal.[1]

Experimental Protocol:

• Reagents and Buffers:

  • FP Assay Buffer: 25 mM HEPES (pH 7.4), 100 mM NaCl, 0.01% Triton X-100.[1]

  • GST-VCB protein complex.

  • Bodipy FL VH032.

  • Test compounds.

• Procedure:

  • The assay is performed in a similar plate format to the TR-FRET assay.

  • Dispense test compounds into the assay plate.

  • Add 10 nM Bodipy FL VH032 and 100 nM GST-VCB to each well.[1][3]

  • Incubate the plate for 90 minutes at room temperature.[1][3]

  • Read the fluorescence polarization using a plate reader equipped with an FP optic module (Excitation: 485 nm, Emission: 520 nm).[1]

Fluorescence Polarization Assay Principle

Synthesis Overview

The synthesis of Bodipy FL VH032 is a multi-step process that involves the conjugation of the VH032 amine derivative with a Bodipy FL-activated ester, typically through an amide bond formation. The VH032 component itself is synthesized through a series of organic reactions to construct the core scaffold that binds to VHL.[1]

Conclusion

Bodipy FL VH032 is a state-of-the-art chemical probe that has significantly advanced the study of the von Hippel-Lindau E3 ligase. Its high affinity, selectivity, and excellent photophysical properties make it an indispensable tool for high-throughput screening and the characterization of novel VHL ligands. The detailed protocols and conceptual diagrams provided in this guide are intended to facilitate its effective implementation in academic and industrial research settings, ultimately accelerating the discovery of new therapeutics targeting the VHL signaling pathway.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 3. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. BODIPY FL VH032 | TargetMol [targetmol.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. BDY FL VH032 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 8. Von Hippel-Lindau Tumor Suppressor Pathways & Corresponding Therapeutics in Kidney Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. VHL and Hypoxia Signaling: Beyond HIF in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. JCI - Von Hippel–Lindau disease: insights into oxygen sensing, protein degradation, and cancer [jci.org]
• 11. mdpi.com [mdpi.com]
• 12. loss-of-von-hippel-lindau-vhl-tumor-suppressor-gene-function-vhl-hif-pathway-and-advances-in-treatments-for-metastatic-renal-cell-carcinoma-rcc - Ask this paper | Bohrium [bohrium.com]
• 13. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]

The Role of Bodipy FL VH032 in PROTAC Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) represent a revolutionary therapeutic modality, functioning not as inhibitors but as inducers of selective protein degradation.[1][2] These heterobifunctional molecules consist of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting them.[3] By bringing the POI and E3 ligase into proximity, PROTACs trigger the ubiquitination of the target protein, marking it for destruction by the cell's ubiquitin-proteasome system (UPS).[][5]

The von Hippel-Lindau (VHL) protein is a widely exploited E3 ligase in PROTAC design. A critical step in developing VHL-recruiting PROTACs is the accurate measurement and optimization of their binding affinity to the VHL E3 ligase complex. Bodipy FL VH032 has emerged as a crucial chemical tool for this purpose. It is the first small-molecule, high-affinity fluorescent probe developed for VHL, enabling robust and sensitive biophysical assays for high-throughput screening and characterization of novel VHL ligands and PROTACs.

This guide provides an in-depth overview of Bodipy FL VH032, its applications in PROTAC discovery, detailed experimental protocols, and the underlying principles of the assays it enables.

Core Concept: Bodipy FL VH032 and Fluorescence Polarization

Bodipy FL VH032 is a fluorescent probe meticulously designed for studying VHL binding interactions. Its structure consists of three key components:

• VH032: A potent small-molecule ligand that binds specifically to the VHL E3 ligase.

• Bodipy FL: A bright and photostable fluorophore.

• PEG Linker: A flexible polyethylene (B3416737) glycol linker that joins the VH032 ligand to the Bodipy FL dye.

The primary application of Bodipy FL VH032 is in Fluorescence Polarization (FP) competition assays . FP is a powerful technique used to study molecular binding events in solution. The principle is based on the rotational speed of a fluorescent molecule.

• Low Polarization: When Bodipy FL VH032 (a small molecule) is free in solution, it tumbles and rotates rapidly. If excited with plane-polarized light, the emitted light is largely depolarized.

• High Polarization: When Bodipy FL VH032 binds to the much larger VHL protein complex, its rotation is significantly slowed. When excited with plane-polarized light, the emitted light remains highly polarized.

In a competitive FP assay, a PROTAC or other unlabeled VHL ligand is introduced. By competing for the same binding site on VHL, the test compound displaces the Bodipy FL VH032 probe, causing it to tumble freely again and leading to a decrease in fluorescence polarization. This dose-dependent decrease allows for the precise determination of the binding affinity (e.g., IC50 or Ki) of the test compound.

Principle of the Fluorescence Polarization (FP) assay.

Quantitative Data Summary

Bodipy FL VH032 has been used to determine the binding affinities of various VHL ligands and PROTACs. The tables below summarize key quantitative data from published studies.

Table 1: Properties of Bodipy FL VH032 Probe

Parameter	Assay Type	Value	Reference
Binding Affinity (Kd)	TR-FRET	3.01 nM
Binding Affinity (Kd)	Fluorescence Polarization (FP)	100.8 nM
Excitation Wavelength	Spectroscopy	~504 nm

| Emission Wavelength | Spectroscopy | ~520 nm | |

Table 2: VHL Binding Affinities Determined by Bodipy FL VH032 Competition Assay (FP)

Compound	Type	IC50	Ki	Reference
VH032 (1)	VHL Ligand	352.2 nM	142.1 nM
VH298 (2)	VHL Ligand	288.2 nM	110.4 nM
MZ1 (3)	PROTAC	226.2 nM	79.7 nM
VH032 phenol (B47542) (9)	VHL Ligand	212.5 nM	77.9 nM
VH032-PEG4-amine (10)	VHL Ligand	430.8 nM	181.0 nM

| BOC-VH032 (8) | VHL Ligand | 16.3 µM | 8.0 µM | |

Experimental Protocols

VHL-Ligand Competitive Fluorescence Polarization (FP) Assay

This protocol outlines a typical methodology for determining the binding affinity of a test compound (e.g., a PROTAC) to the VHL complex using Bodipy FL VH032 as a fluorescent tracer.

1. Materials and Reagents:

• Assay Buffer: 25 mM HEPES (pH 7.4), 0.01% Tween-20.

• VHL Protein Complex: GST-tagged VCB (VHL-ElonginC-ElonginB) complex.

• Fluorescent Probe: Bodipy FL VH032 stock solution in DMSO.

• Test Compounds: Serial dilutions of PROTACs or other VHL ligands in DMSO.

• Assay Plate: Low-volume, black, 384-well microplate.

• Plate Reader: Equipped with an FP optic module (e.g., PHERAstar FS).

2. Experimental Workflow:

Workflow for a competitive FP binding assay.

3. Detailed Procedure:

• Compound Preparation: Create a serial dilution series of the test compounds in 100% DMSO.

• Master Mix Preparation: Prepare a master mix containing the VHL protein complex (final concentration e.g., 100 nM) and Bodipy FL VH032 (final concentration e.g., 10 nM) in assay buffer.

• Plate Seeding: Add the diluted test compounds and controls (DMSO for high signal, a known potent VHL ligand like VH298 for low signal) to the wells of the 384-well plate.

• Reaction Initiation: Add the master mix to all wells to initiate the binding reaction.

• Incubation: Incubate the plate for 90 minutes at room temperature, protected from light, to allow the binding to reach equilibrium.

• Data Acquisition: Measure the fluorescence polarization using a suitable plate reader with excitation set to ~485 nm and emission to ~520 nm.

• Data Analysis: The raw FP data is plotted against the logarithm of the test compound concentration. A sigmoidal dose-response curve is fitted to the data to determine the IC50 value, which can then be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Role in the PROTAC Signaling Pathway

Understanding the mechanism of action of PROTACs is key to appreciating the role of tools like Bodipy FL VH032. A PROTAC hijacks the UPS to degrade a target protein. The affinity of the PROTAC for the E3 ligase is a critical parameter for the efficiency of this process. Bodipy FL VH032 assays provide essential data to select and optimize the VHL-binding moiety of the PROTAC, ensuring effective recruitment of the VHL E3 ligase.

References

• 1. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 2. researchgate.net [researchgate.net]
• 3. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Characterizing VHL Inhibitors with Bodipy FL VH032

Introduction

The von Hippel-Lindau (VHL) protein is a critical tumor suppressor and the substrate recognition component of the VCB-Cul2-RBX1 E3 ubiquitin ligase complex. Its primary function is to target the alpha subunit of the hypoxia-inducible factor (HIF) for ubiquitination and subsequent proteasomal degradation under normal oxygen conditions (normoxia). Inactivation of VHL is a hallmark of clear cell renal cell carcinoma (ccRCC). Small molecule inhibitors of the VHL/HIF-1α interaction are of significant interest for therapeutic applications, including the development of proteolysis-targeting chimeras (PROTACs).

Bodipy FL VH032 is a high-affinity, fluorescently labeled probe designed for the sensitive and robust characterization of VHL inhibitors. It consists of the VHL ligand VH032 conjugated to a Bodipy FL fluorophore via a polyethylene (B3416737) glycol (PEG) linker. This probe enables the use of fluorescence-based assays, such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP), for high-throughput screening and detailed characterization of VHL ligands.

Key Features of Bodipy FL VH032

• High Affinity: Bodipy FL VH032 binds to the VHL protein with high affinity, having a dissociation constant (Kd) of approximately 3.01 nM in TR-FRET assays and 100.8 nM in FP assays.[1][2][3][4][5]

• Spectral Properties: It has an excitation maximum of approximately 504 nm and an emission maximum of around 520 nm.[5][6]

• Versatility: Suitable for both TR-FRET and FP assay formats.[6]

• Sensitivity and Selectivity: Assays using Bodipy FL VH032 have been shown to be sensitive and selective for VHL ligands.[4]

VHL Signaling Pathway

The VHL protein plays a central role in cellular oxygen sensing. In the presence of oxygen, prolyl hydroxylases (PHDs) hydroxylate specific proline residues on HIF-α. This modification allows VHL to recognize and bind to HIF-α, leading to its ubiquitination and degradation. In hypoxic conditions or when VHL is mutated, HIF-α is not degraded, and it translocates to the nucleus, where it dimerizes with HIF-β and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival. Beyond its role in HIF regulation, VHL has several HIF-independent functions, including roles in microtubule stability, cilia maintenance, and regulation of other signaling pathways like AKT and NF-κB.[7][8][9][10]

Caption: VHL signaling in normoxia, hypoxia, and its HIF-independent roles.

Experimental Workflow: Competitive Binding Assay

The characterization of VHL inhibitors using Bodipy FL VH032 typically follows a competitive binding assay format. In this setup, an unlabeled test compound (inhibitor) competes with the fluorescent probe for binding to the VHL protein. The displacement of the probe by the inhibitor results in a change in the fluorescence signal (either TR-FRET or FP), which is then used to determine the inhibitor's binding affinity.

Caption: General workflow for a competitive binding assay.

Data Presentation: Characterization of VHL Inhibitors

The following table summarizes the inhibitory activities of several known VHL ligands characterized using Bodipy FL VH032-based assays. The data is compiled from published literature and demonstrates the utility of this probe in quantifying inhibitor potency.

Compound	Assay Type	IC50 (nM)	Ki (nM)	Reference
VH032	TR-FRET	77.8	33.4	[1]
FP	352.2	142.1	[1]
VH298	TR-FRET	44.0	18.9	[1]
FP	288.2	110.4	[1]
MZ1	TR-FRET	14.7	6.3	[1]
FP	226.2	79.7	[1]
VH032 amine	TR-FRET	13,300	5,700	[1]
FP	>30,000	N/A	[1]
BOC-VH032	TR-FRET	4,900	2,100	[1]
FP	16,300	8,000	[1]
VH032 phenol	TR-FRET	34.0	14.6	[1]
FP	212.5	77.9	[1]
VH032-PEG4-amine	TR-FRET	5.9	6.8	[1]
FP	430.8	181.0	[1]

N/A: Not applicable as the maximal inhibition was too low to determine an accurate IC50 value.

Protocols

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This protocol describes a competitive binding assay to determine the affinity of test compounds for the VHL protein complex using Bodipy FL VH032.

Materials and Reagents:

• GST-tagged VCB protein complex (VHL, Elongin B, Elongin C)

• Bodipy FL VH032

• Tb-labeled anti-GST antibody

• Test compounds (VHL inhibitors)

• Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100

• 384-well low-volume black plates

• Plate reader capable of TR-FRET measurements

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of GST-VCB protein complex.

  • Prepare a stock solution of Bodipy FL VH032 in DMSO.

  • Prepare a stock solution of Tb-anti-GST antibody.

  • Prepare serial dilutions of test compounds in DMSO.

• Assay Protocol:

  • The final assay volume is typically 10-20 µL.

  • Add test compounds or DMSO (for controls) to the assay plate.

  • Add a mixture of GST-VCB (final concentration ~2 nM) and Tb-anti-GST antibody (final concentration ~2 nM) to each well.

  • Add Bodipy FL VH032 (final concentration ~4 nM) to each well to initiate the binding reaction.

  • Incubate the plate at room temperature for 90-180 minutes, protected from light.

  • Measure the TR-FRET signal using a plate reader with an excitation wavelength of 340 nm and emission wavelengths of 490 nm (terbium donor) and 520 nm (Bodipy FL acceptor).

• Data Analysis:

  • Calculate the TR-FRET ratio (520 nm emission / 490 nm emission).

  • Normalize the data using positive controls (e.g., a known potent VHL inhibitor like VH298) and negative controls (DMSO).

  • Plot the normalized response against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [Probe]/Kd), where [Probe] is the concentration of Bodipy FL VH032 and Kd is its dissociation constant for VHL.

Protocol 2: Fluorescence Polarization (FP) Assay

This protocol outlines a competitive binding assay to measure the affinity of test compounds for VHL using Bodipy FL VH032.

Materials and Reagents:

• GST-tagged VCB protein complex

• Bodipy FL VH032

• Test compounds (VHL inhibitors)

• Assay Buffer: 50 mM Tris (pH 7.5), 100 mM NaCl, 0.01% Triton X-100

• 384-well black plates

• Plate reader capable of fluorescence polarization measurements

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of GST-VCB protein complex.

  • Prepare a stock solution of Bodipy FL VH032 in DMSO.

  • Prepare serial dilutions of test compounds in DMSO.

• Assay Protocol:

  • The final assay volume is typically 20 µL.

  • Add test compounds or DMSO (for controls) to the assay plate.

  • Add GST-VCB protein complex (final concentration ~100 nM) to each well.

  • Add Bodipy FL VH032 (final concentration ~10 nM) to each well.

  • Incubate the plate at room temperature for 90 minutes, protected from light.

  • Measure the fluorescence polarization using a plate reader with an excitation wavelength of ~485 nm and an emission wavelength of ~528 nm.

• Data Analysis:

  • The output is typically in millipolarization units (mP).

  • Normalize the data using positive and negative controls.

  • Plot the normalized mP values against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation as described for the TR-FRET assay.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BDY FL VH032 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 6. BODIPY FL VH032 | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]
• 8. VHL and Hypoxia Signaling: Beyond HIF in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The VHL Tumor Suppressor: Master Regulator of HIF - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Two sides to every story: the HIF-dependent and HIF-independent functions of pVHL - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Bodipy FL VH032 in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Bodipy FL VH032, a high-affinity fluorescent probe for the von Hippel-Lindau (VHL) E3 ligase, in the field of targeted protein degradation. This document includes quantitative data, detailed experimental protocols, and visualizations to facilitate the design and execution of relevant assays.

Introduction

Targeted protein degradation utilizes bifunctional molecules, such as Proteolysis Targeting Chimeras (PROTACs), to hijack the ubiquitin-proteasome system for the selective degradation of target proteins.[1][2] PROTACs consist of a ligand for a target protein and a ligand for an E3 ubiquitin ligase, joined by a chemical linker. The von Hippel-Lindau (VHL) E3 ligase is a commonly recruited E3 ligase in PROTAC design.[2][3][4]

Bodipy FL VH032 is a fluorescent probe developed for the sensitive and selective characterization of VHL ligands, which are critical components of VHL-recruiting PROTACs.[3][5][6] It is synthesized by linking the VHL ligand VH032 to a Bodipy FL fluorophore.[5][6][7][8] This probe enables the development of high-throughput screening assays to identify and characterize novel VHL ligands for PROTAC development.[3][5][6][9]

Quantitative Data Summary

The binding affinity of Bodipy FL VH032 to the VHL-elongin-C-elongin-B (VCB) protein complex has been determined using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) assays.

Parameter	Assay Type	Value	Protein Complex	Reference
Dissociation Constant (Kd)	TR-FRET	3.01 nM	GST-VCB	[5]
Dissociation Constant (Kd)	FP	100.8 nM	GST-VCB	[5]

The excitation and emission maxima for Bodipy FL VH032 are approximately 504 nm and 520 nm, respectively.[7][8]

Signaling Pathway and Mechanism of Action

The VHL E3 ligase is a key component of the cellular machinery that targets the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for proteasomal degradation under normal oxygen conditions (normoxia).[4][10] PROTACs leverage this natural process. A VHL-based PROTAC simultaneously binds to the VHL E3 ligase complex and a protein of interest, inducing the formation of a ternary complex. This proximity leads to the ubiquitination of the target protein and its subsequent degradation by the proteasome.

PROTAC-mediated protein degradation workflow.

Experimental Protocols

Bodipy FL VH032 is primarily used in two main types of assays to screen for and characterize VHL ligands: TR-FRET and FP assays.

This assay measures the binding of ligands to the VHL complex by detecting the displacement of Bodipy FL VH032.

Principle: A terbium-labeled anti-GST antibody serves as the donor fluorophore, binding to a GST-tagged VCB protein complex. Bodipy FL VH032, the acceptor fluorophore, binds to VHL. When in close proximity, excitation of the terbium donor leads to energy transfer and emission from the Bodipy FL acceptor. Competing VHL ligands will displace Bodipy FL VH032, leading to a decrease in the TR-FRET signal.[5]

Principle of the Bodipy FL VH032 TR-FRET assay.

Materials:

• GST-VCB protein complex

• Terbium-labeled anti-GST antibody

• Bodipy FL VH032

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• Test compounds (potential VHL ligands)

• 384-well assay plates

Protocol:

• Prepare a solution containing 2 nM GST-VCB and 2 nM terbium-labeled anti-GST antibody in assay buffer.

• Dispense the protein-antibody mixture into the wells of a 384-well plate.

• Add test compounds at various concentrations to the wells.

• Add Bodipy FL VH032 to a final concentration of approximately 3 nM.

• Incubate the plate at room temperature for 90-120 minutes, protected from light.[5][8]

• Read the plate using a suitable plate reader with excitation at 340 nm and emission at 520 nm (for Bodipy FL) and 490 nm (for terbium).

• Calculate the TR-FRET ratio (Emission at 520 nm / Emission at 490 nm).

• Plot the TR-FRET ratio against the concentration of the test compound to determine the IC50 value.

This assay also measures the binding of ligands to VHL by monitoring changes in the rotation of Bodipy FL VH032 upon binding.

Principle: Small, fluorescent molecules like Bodipy FL VH032 tumble rapidly in solution, resulting in low fluorescence polarization. When bound to a larger molecule like the VCB protein complex, its tumbling slows down, leading to an increase in fluorescence polarization. A competing VHL ligand will displace Bodipy FL VH032, causing it to tumble freely again and decreasing the polarization signal.[5]

Materials:

• GST-VCB protein complex

• Bodipy FL VH032

• Assay buffer

• Test compounds

• 384-well assay plates (black, low-binding)

Protocol:

• Prepare a solution of 100 nM GST-VCB in assay buffer.[6]

• Dispense the GST-VCB solution into the wells of the plate.

• Add test compounds at various concentrations.

• Add Bodipy FL VH032 to a final concentration of 10 nM.[6]

• Incubate the plate at room temperature for 90 minutes, protected from light.[6]

• Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters for Bodipy FL (e.g., 485 nm excitation, 535 nm emission).

• Plot the change in fluorescence polarization against the concentration of the test compound to determine the IC50 value.

Applications in Drug Development

• High-Throughput Screening (HTS): Both the TR-FRET and FP assays are amenable to HTS to identify novel small molecule ligands for VHL from large compound libraries.[3][5][9] The TR-FRET assay is particularly advantageous due to its sensitivity and resistance to assay interference.[5][9]

• Structure-Activity Relationship (SAR) Studies: These assays are crucial for characterizing the binding affinity of newly synthesized VHL ligands, guiding the medicinal chemistry efforts to optimize ligand potency and selectivity.

• PROTAC Development: By providing a robust method to quantify the VHL-binding affinity of the E3 ligase handle, these assays are instrumental in the design and optimization of effective PROTAC degraders.[3][6]

Conclusion

Bodipy FL VH032 is a powerful and versatile tool for researchers in the field of targeted protein degradation. Its high affinity and excellent photophysical properties have enabled the development of sensitive and robust biochemical assays for the discovery and characterization of VHL ligands. These assays are a critical step in the pipeline for developing novel PROTAC-based therapeutics.

References

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. BODIPY FL VH032 | TargetMol [targetmol.com]
• 9. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bodipy FL VH032 Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bodipy FL VH032 is a high-affinity, fluorescently labeled probe designed for studying the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component in targeted protein degradation.[1][2][3][4][5] This probe is an indispensable tool for the discovery and characterization of VHL ligands, which are key components of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit an E3 ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome.[3] Bodipy FL VH032, composed of the VHL ligand VH032 linked to a Bodipy FL fluorophore via a polyethylene (B3416737) glycol (PEG) linker, enables sensitive and quantitative in vitro binding assays such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP).[1][2][4] These assays are crucial for high-throughput screening and determination of ligand binding affinities.[1][3] This document provides detailed protocols for the use of Bodipy FL VH032 in TR-FRET and FP assays.

Mechanism of Action and Signaling Pathway

Bodipy FL VH032 functions as a fluorescent tracer that binds to the VHL protein. In a cellular context, VHL is part of an E3 ligase complex that recognizes and targets proteins for degradation. In a PROTAC-mediated scenario, the VHL ligand portion of the PROTAC molecule binds to VHL, while the other end of the PROTAC binds to the target protein of interest. This induced proximity facilitates the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to the target protein, marking it for degradation by the 26S proteasome. Bodipy FL VH032 is utilized in in vitro assays to characterize the binding of novel, unlabeled VHL ligands or PROTACs. These unlabeled compounds compete with Bodipy FL VH032 for binding to VHL, resulting in a measurable change in the fluorescence signal.

PROTAC mechanism of action with VHL recruitment.

Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

The TR-FRET assay is a competitive binding assay that measures the displacement of Bodipy FL VH032 from a GST-tagged VCB (VHL-Elongin C-Elongin B) complex by a test compound.[1] A Terbium (Tb)-labeled anti-GST antibody serves as the FRET donor, and Bodipy FL VH032 acts as the acceptor.[1] When Bodipy FL VH032 is bound to the GST-VCB complex, excitation of the Tb donor results in energy transfer to the Bodipy FL acceptor, producing a FRET signal.[1] Unlabeled VHL ligands compete for binding, disrupting the FRET pair and causing a decrease in the signal.[1]

Materials:

• Bodipy FL VH032

• GST-tagged VCB complex (GST-VHL, Elongin C, Elongin B)

• Terbium-labeled anti-GST antibody

• TR-FRET Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100[1]

• Test compounds (VHL ligands or PROTACs)

• 384-well low-volume microplates

• TR-FRET compatible plate reader

Protocol:

• Reagent Preparation:

  • Prepare a 2X solution of Bodipy FL VH032 (8 nM) in TR-FRET Assay Buffer.

  • Prepare a 2X solution of GST-VCB complex (4 nM) and Tb-anti-GST antibody (4 nM) in TR-FRET Assay Buffer.

  • Prepare serial dilutions of test compounds in DMSO, and then dilute into TR-FRET Assay Buffer. The final DMSO concentration in the assay should be kept constant and typically below 1%.

• Assay Procedure:

  • Add 5 µL of the 2X Bodipy FL VH032 solution to each well of a 384-well plate.

  • Add 5 µL of the test compound dilutions or vehicle control (assay buffer with the same percentage of DMSO) to the appropriate wells.

  • Initiate the reaction by adding 10 µL of the 2X GST-VCB/Tb-anti-GST antibody mix to each well.

  • The final concentrations in the 20 µL reaction volume will be: 4 nM Bodipy FL VH032, 2 nM GST-VCB, and 2 nM Tb-anti-GST antibody.[1]

  • Incubate the plate at room temperature for 90 minutes, protected from light.[1]

• Data Acquisition:

  • Measure the TR-FRET signal using a plate reader with settings appropriate for Terbium and Bodipy FL.

  • Excitation of Terbium is typically around 340 nm.

  • Measure emission at two wavelengths: 490 nm (Terbium emission) and 520 nm (Bodipy FL emission).[1]

  • The TR-FRET signal is expressed as the ratio of the acceptor emission to the donor emission (520 nm / 490 nm) multiplied by 10,000.[1]

• Data Analysis:

  • Normalize the data to a positive control (a known potent VHL ligand) and a negative control (DMSO vehicle).

  • Plot the normalized response against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation.[1]

TR-FRET experimental workflow.

Fluorescence Polarization (FP) Assay

The FP assay measures the change in the polarization of fluorescent light emitted by Bodipy FL VH032 upon binding to the VCB complex. Small, unbound Bodipy FL VH032 rotates rapidly in solution, resulting in low fluorescence polarization. When bound to the larger VCB complex, its rotation is slowed, leading to an increase in polarization. Test compounds that compete with Bodipy FL VH032 for binding to VCB will cause a decrease in the measured fluorescence polarization.

Materials:

• Bodipy FL VH032

• GST-tagged VCB complex

• FP Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100

• Test compounds (VHL ligands or PROTACs)

• 384-well black, low-volume microplates

• FP-compatible plate reader

Protocol:

• Reagent Preparation:

  • Prepare a 2X solution of Bodipy FL VH032 (20 nM) in FP Assay Buffer.

  • Prepare a 2X solution of GST-VCB complex (200 nM) in FP Assay Buffer.

  • Prepare serial dilutions of test compounds in DMSO, and then dilute into FP Assay Buffer. The final DMSO concentration should be kept constant.

• Assay Procedure:

  • Add 5 µL of the 2X Bodipy FL VH032 solution to each well of a 384-well plate.

  • Add 5 µL of the test compound dilutions or vehicle control to the appropriate wells.

  • Initiate the reaction by adding 10 µL of the 2X GST-VCB solution to each well.

  • The final concentrations in the 20 µL reaction volume will be: 10 nM Bodipy FL VH032 and 100 nM GST-VCB.[6]

  • Incubate the plate at room temperature for 90 minutes, protected from light.[6]

• Data Acquisition:

  • Measure the fluorescence polarization using a plate reader.

  • Excitation and emission wavelengths should be optimized for Bodipy FL (typically Ex: ~485 nm, Em: ~520 nm).

  • The instrument's G-factor should be calibrated according to the manufacturer's instructions.

• Data Analysis:

  • The change in millipolarization (mP) units is plotted against the logarithm of the test compound concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using an appropriate equation for competitive binding in FP.

Competitive binding in FP assay.

Data Presentation

The following tables summarize the binding affinities of various VHL ligands determined using Bodipy FL VH032-based assays, as reported in the literature.

Table 1: Binding Affinities of VHL Ligands Determined by TR-FRET Assay [1]

Compound	IC50 (nM)	Ki (nM)
VH032	77.8	33.4
VH298	44.0	18.9
MZ1	14.7	6.3
VH032-PEG4-amine	5.9	6.8
VH032 phenol	34.0	14.6
Me-VH032 amine	7,900	3,400
BOC-VH032	4,900	2,100
VH032 amine	13,300	5,700

Table 2: Binding Affinities of VHL Ligands Determined by FP Assay [7]

Compound	IC50 (nM)	Ki (nM)
VH032	352.2	142.1
VH298	288.2	110.4
MZ1	226.2	79.7
VH032-PEG4-amine	430.8	181.0
VH032 phenol	212.5	77.9
BOC-VH032	16,300	8,000
VH032 amine	>30,000	N/A

Conclusion

Bodipy FL VH032 is a robust and sensitive fluorescent probe for the quantitative analysis of VHL-ligand interactions. The detailed TR-FRET and FP assay protocols provided herein offer researchers reliable methods for high-throughput screening and detailed characterization of novel VHL ligands and PROTACs, thereby accelerating the development of new therapeutics based on targeted protein degradation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. BODIPY FL VH032 | TargetMol [targetmol.com]
• 6. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bodipy FL VH032 in TR-FRET Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: Bodipy FL VH032 is a high-affinity fluorescent probe designed for studying the von Hippel-Lindau (VHL) E3 ligase, a critical component in cellular protein degradation pathways.[1][2][3] Its application in Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays provides a sensitive and robust method for high-throughput screening and characterization of VHL ligands.[1][4][5] This document outlines the optimal incubation time for achieving a stable TR-FRET signal with Bodipy FL VH032 and provides detailed protocols for its use.

Principle of the TR-FRET Assay

The TR-FRET assay for VHL ligand binding utilizes a terbium (Tb)-labeled anti-GST antibody as the donor fluorophore and Bodipy FL VH032 as the acceptor.[1] The VHL protein is part of a GST-tagged VCB (VHL-Elongin C-Elongin B) complex. When the Tb-anti-GST antibody binds to the GST-VCB complex, and Bodipy FL VH032 binds to VHL, the donor and acceptor fluorophores are brought into close proximity. Excitation of the terbium donor results in energy transfer to the Bodipy FL acceptor, which then emits a signal at 520 nm.[1][6] The presence of a competing VHL ligand displaces Bodipy FL VH032, leading to a decrease in the TR-FRET signal.[1][6]

Optimal Incubation Time for Stable TR-FRET Signal

A key parameter for a reliable TR-FRET assay is the stability of the signal over time. Studies have shown that the TR-FRET signal generated using Bodipy FL VH032 becomes stable after a 90-minute incubation period and remains stable for up to 300 minutes.[1][2][6][7]

Signal Stability Data

The following table summarizes the signal stability of the Bodipy FL VH032-mediated VHL TR-FRET binding assay over time. The data represents the fold change in the TR-FRET signal of the negative control (DMSO) compared to a positive control (VH298, a potent VHL inhibitor).

Incubation Time (minutes)	Fold Change in TR-FRET Signal	Signal Stability
30	12.05	Increasing
60	12.94	Increasing
90	13.93 ± 0.09	Stable
120	13.93 ± 0.09	Stable
150	13.93 ± 0.09	Stable
180	13.93 ± 0.09	Stable
210	13.93 ± 0.09	Stable
240	13.93 ± 0.09	Stable
270	13.93 ± 0.09	Stable
300	13.93 ± 0.09	Stable

Data adapted from Lin et al., ACS Omega, 2020.[1]

Based on these findings, a 90-minute incubation time is recommended as the earliest time point to ensure a stable and reproducible TR-FRET signal for screening and compound characterization.[1][6]

Experimental Protocols

Materials and Reagents

• Bodipy FL VH032 (e.g., Tocris Bioscience, MedChemExpress)[3][7]

• GST-tagged VCB protein complex (GST-VHL-Elongin C-Elongin B)

• Terbium-labeled anti-GST antibody (donor)

• VHL TR-FRET binding assay buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100[1][6]

• Test compounds (e.g., VHL inhibitors) dissolved in DMSO

• 384-well low-volume microplates

General TR-FRET Assay Protocol

This protocol is based on the established conditions for the Bodipy FL VH032-mediated VHL TR-FRET binding assay.[1][6]

• Prepare Reagents:

  • Prepare a working solution of Bodipy FL VH032 at a final concentration of 4 nM in the assay buffer.

  • Prepare a working solution of GST-VCB protein complex at a final concentration of 2 nM in the assay buffer.

  • Prepare a working solution of Tb-anti-GST antibody at a final concentration of 2 nM in the assay buffer.

  • Prepare serial dilutions of test compounds in DMSO. The final DMSO concentration in the assay should be kept consistent, ideally ≤1%.[1]

• Assay Procedure:

  • Use an acoustic liquid handler to dispense the test compounds into the 384-well plate.

  • Add the GST-VCB protein complex and the Tb-anti-GST antibody to the wells.

  • Add the Bodipy FL VH032 probe to initiate the binding reaction.

  • The final assay volume in each well is typically 15 µL.[8]

• Incubation:

  • Cover the plate to protect it from light.

  • Incubate the plate at room temperature for 90 minutes to allow the binding reaction to reach equilibrium and for the TR-FRET signal to stabilize.[1][2][6][7]

• Data Acquisition:

  • Read the plate using a microplate reader capable of TR-FRET measurements.

  • Measure the emission at two wavelengths: 490 nm (terbium donor) and 520 nm (Bodipy FL acceptor), with excitation at approximately 340 nm.[1][6]

  • The TR-FRET signal is typically expressed as the ratio of the acceptor emission to the donor emission (520 nm / 490 nm) multiplied by 10,000 to generate Relative TR-FRET Units (RTU).[1][6]

Visualizations

Signaling Pathway

The following diagram illustrates the VHL-mediated ubiquitination pathway, which is the biological context for the Bodipy FL VH032 TR-FRET assay. The VHL complex is an E3 ubiquitin ligase that targets proteins like Hypoxia-Inducible Factor 1α (HIF-1α) for degradation.

Caption: VHL E3 Ligase ubiquitination pathway.

Experimental Workflow

This diagram outlines the key steps of the Bodipy FL VH032 TR-FRET assay workflow.

Caption: Bodipy FL VH032 TR-FRET experimental workflow.

TR-FRET Principle

This diagram illustrates the principle of the TR-FRET assay in the presence and absence of a competing VHL ligand.

Caption: Principle of the competitive TR-FRET assay.

References

• 1. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio-techne.com [bio-techne.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. BDY FL VH032 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 8. celtarys.com [celtarys.com]

Technical Notes & Optimization

Troubleshooting low signal in Bodipy FL VH032 TR-FRET assay

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing the Bodipy FL VH032 Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. The information is tailored for scientists and professionals in drug development engaged in high-throughput screening and characterization of von Hippel-Lindau (VHL) E3 ligase ligands.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the underlying principle of the Bodipy FL VH032 TR-FRET assay?

The Bodipy FL VH032 TR-FRET assay is a competitive binding assay designed to identify and characterize ligands that bind to the von Hippel-Lindau (VHL) E3 ligase. The assay principle relies on the proximity-dependent energy transfer from a long-lifetime terbium (Tb) donor fluorophore to a Bodipy FL acceptor fluorophore.

In this system, a GST-tagged VCB (VHL-Elongin B-Elongin C) protein complex is recognized by a Tb-labeled anti-GST antibody (the donor). Bodipy FL VH032, a high-affinity fluorescent probe for VHL, serves as the acceptor. When Bodipy FL VH032 binds to the VCB complex, the Tb donor and Bodipy FL acceptor are brought into close proximity, allowing for FRET to occur upon excitation of the donor. The resulting TR-FRET signal is proportional to the amount of Bodipy FL VH032 bound to the VCB complex.[1] When a competing VHL ligand is introduced, it displaces Bodipy FL VH032 from the VCB complex, leading to a decrease in the TR-FRET signal.[1][2]

Figure 1: Principle of the Bodipy FL VH032 TR-FRET Assay.

Q2: I am observing a very low TR-FRET signal or no signal at all. What are the potential causes and how can I troubleshoot this?

A low or absent TR-FRET signal is a common issue that can stem from several factors, ranging from incorrect instrument settings to problems with assay components. A systematic approach to troubleshooting is recommended.

Figure 2: Troubleshooting workflow for low TR-FRET signal.

Troubleshooting Steps:

• Instrument Settings: The most common reason for TR-FRET assay failure is incorrect emission filter selection.[3][4] Ensure that the filters for both the donor (e.g., 615/620 nm for Tb) and acceptor (e.g., 520 nm for Bodipy FL) are correctly in place. Also, verify the delay time and measurement window settings are appropriate for a time-resolved measurement.

• Reagent Concentrations: The concentrations of the donor (Tb-anti-GST) and acceptor (Bodipy FL VH032), as well as the GST-VCB protein complex, are critical. Sub-optimal concentrations can lead to a poor signal-to-background ratio. It is advisable to perform a cross-titration of the donor and acceptor to determine the optimal concentrations for your specific experimental setup.

• Reagent Integrity: Ensure that all reagents, especially the proteins and the fluorescent probe, have been stored correctly and have not undergone degradation. Repeated freeze-thaw cycles of proteins should be avoided.

• Assay Buffer Composition: The assay buffer can significantly impact the TR-FRET signal. A commonly used buffer for this assay is 50 mM Tris (pH 7.5), 0.01% Triton X-100. The presence of detergents like Triton X-100 can be crucial for preventing non-specific binding and aggregation.

• Fluorescence Quenching: Bodipy dyes can be susceptible to fluorescence quenching. This can be caused by high concentrations of the dye leading to self-quenching or by interactions with other molecules in the assay, such as specific amino acids (e.g., guanine) in proximity. If quenching is suspected, diluting the Bodipy FL VH032 probe may help.

Q3: What are the recommended starting concentrations for the key assay components?

While optimal concentrations should be determined empirically, the following table provides a starting point based on published data for the Bodipy FL VH032 TR-FRET assay.

Reagent	Recommended Starting Concentration
Bodipy FL VH032	4 nM
GST-VCB	2 nM
Tb-anti-GST	2 nM

Q4: How does DMSO concentration affect the assay performance?

High concentrations of DMSO can negatively impact the TR-FRET signal. It is recommended to keep the final DMSO concentration in the assay as low as possible, ideally at or below 1%. Increasing DMSO concentrations can lead to a decrease in the TR-FRET signal.

DMSO Concentration	Effect on TR-FRET Signal (Negative Control)
0.2%	100% (Reference)
0.5%	~98.8%
1.0%	~93.6%
2.0%	~83.3%
5.0%	~60.5%
10.0%	~30.6%

Data adapted from studies on the Bodipy FL VH032 TR-FRET assay.

Q5: What is the recommended incubation time for the assay?

A stable TR-FRET signal is typically achieved after a 90-minute incubation period at room temperature. Signal stability should be assessed in the presence of both positive (a known VHL inhibitor) and negative (DMSO) controls to ensure the chosen incubation time is appropriate.

Experimental Protocols

General TR-FRET Assay Protocol for VHL Ligand Binding

This protocol is adapted from established methods for the Bodipy FL VH032 TR-FRET assay.

Materials:

• Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100.

• Bodipy FL VH032: Stock solution in DMSO.

• GST-VCB Complex: Stock solution in an appropriate buffer.

• Tb-anti-GST Antibody: Stock solution as per manufacturer's instructions.

• Test Compounds: Serial dilutions in DMSO.

• Assay Plates: Low-volume, 384-well black or white opaque plates.

Procedure:

• Prepare Reagent Solutions:

  • Dilute Bodipy FL VH032, GST-VCB, and Tb-anti-GST to their final working concentrations in the assay buffer.

  • Prepare serial dilutions of the test compounds.

• Assay Assembly:

  • Add the test compound or DMSO (for controls) to the assay wells.

  • Add a mixture of GST-VCB and Tb-anti-GST antibody to the wells.

  • Initiate the binding reaction by adding Bodipy FL VH032 to all wells.

• Incubation:

  • Incubate the plate in the dark at room temperature for 90 minutes.

• Measurement:

  • Read the plate using a TR-FRET compatible plate reader.

  • Excitation: ~340 nm.

  • Emission: Donor at ~620 nm and Acceptor at ~520 nm.

  • Use a time delay (e.g., 50-100 µs) to minimize background fluorescence.

• Data Analysis:

  • Calculate the TR-FRET ratio by dividing the acceptor emission signal (520 nm) by the donor emission signal (620 nm).

  • Plot the TR-FRET ratio against the concentration of the test compound to determine binding affinity (e.g., IC₅₀ or Kᵢ).

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. aurorabiolabs.com [aurorabiolabs.com]
• 3. Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]

How to reduce background fluorescence with Bodipy FL VH032

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize their experiments using Bodipy FL VH032 and minimize background fluorescence.

Troubleshooting Guide: Reducing Background Fluorescence

High background fluorescence can obscure specific signals and reduce the sensitivity of your assay. Below are common causes and solutions to mitigate this issue.

Question: I am observing high background fluorescence in my experiment. What are the potential causes and how can I reduce it?

Answer: High background can originate from several sources, including probe aggregation, non-specific binding, and issues with your experimental setup. Here’s a systematic approach to troubleshooting:

1. Probe Concentration and Preparation:

• Issue: Using too high a concentration of Bodipy FL VH032 can lead to increased non-specific binding and background. Bodipy dyes, being hydrophobic, can also aggregate at high concentrations in aqueous solutions, leading to fluorescent precipitates.

• Solution:

  • Optimize Concentration: Perform a concentration titration to determine the lowest effective probe concentration that still provides a robust specific signal. For in vitro assays like TR-FRET, concentrations around 4 nM have been shown to be effective.[1][2]

  • Proper Dissolution: Ensure the probe is fully dissolved in a suitable organic solvent like DMSO before preparing your working solution in aqueous buffer.[3]

  • Vortexing: When diluting the DMSO stock into your aqueous buffer, vortex the solution vigorously to minimize aggregation.[3]

2. Washing Steps:

• Issue: Inadequate washing can leave unbound or non-specifically bound probe in the sample.

• Solution:

  • Increase Wash Steps: Increase the number and duration of your wash steps after probe incubation.

  • Include Surfactants: Add a low concentration of a non-ionic surfactant, such as 0.01% Tween-20, to your wash buffer to help disrupt hydrophobic interactions and remove non-specifically bound probe.[1]

3. Blocking:

• Issue: Non-specific binding of the probe to surfaces (e.g., plate wells, cellular components) can be a significant source of background.

• Solution:

  • Use a Blocking Agent: Incubate your sample with a blocking agent like Bovine Serum Albumin (BSA) before adding the Bodipy FL VH032 probe. A common concentration is 1% BSA. This is particularly relevant for cell-based assays and some surface-based assays.

4. Buffer Composition:

• Issue: The pH and ionic strength of your buffer can influence non-specific electrostatic interactions.

• Solution:

  • Adjust pH: Modify the pH of your experimental buffer. This can alter the surface charges on both your target and the probe, potentially reducing non-specific binding.

  • Increase Salt Concentration: Increasing the salt concentration (e.g., adding NaCl) in your buffer can shield electrostatic charges and reduce charge-based non-specific binding.

Frequently Asked Questions (FAQs)

Q1: What is the optimal excitation and emission wavelength for Bodipy FL VH032?

A1: The optimal excitation maximum is approximately 504 nm, and the emission maximum is around 520 nm.

Q2: What is the binding affinity of Bodipy FL VH032 for the VHL protein?

A2: Bodipy FL VH032 is a high-affinity probe with a dissociation constant (Kd) of approximately 3.01 nM for the VCB (VHL-Elongin C-Elongin B) protein complex in a TR-FRET assay.

Q3: Can I use Bodipy FL VH032 in live-cell imaging?

A3: While Bodipy FL VH032 has been primarily characterized for in vitro assays like TR-FRET and FP, Bodipy dyes in general are used for live-cell imaging. However, due to the hydrophobic nature of Bodipy dyes, you may need to optimize staining protocols to minimize non-specific accumulation in lipid-rich organelles. Consider using the lowest possible concentration and optimizing incubation times.

Q4: How should I store Bodipy FL VH032?

A4: The probe should be stored at -20°C and protected from light. If dissolved in a solvent like DMSO, it is recommended to store it at -80°C for long-term stability.

Q5: My signal-to-background ratio is low. What can I do?

A5: A low signal-to-background ratio can be due to either a weak specific signal or high background.

• To improve the specific signal: Ensure your target protein is active and at an appropriate concentration. Optimize incubation times to allow for sufficient binding. The signal for the Bodipy FL VH032 VHL TR-FRET assay is stable over a 90-300 minute incubation period.

• To reduce background: Refer to the detailed troubleshooting guide above, focusing on probe concentration, washing, and blocking steps.

Data Presentation

Table 1: Optical and Binding Properties of Bodipy FL VH032

Property	Value	Reference
Excitation Maximum (λabs)	~504 nm
Emission Maximum (λem)	~520 nm
Dissociation Constant (Kd)	3.01 nM

Table 2: Recommended Starting Concentrations for Assay Optimization

Assay Type	Recommended Starting Concentration	Key Considerations	Reference
TR-FRET	4 nM	Using probe concentrations close to the Kd leads to less deviation in Ki calculation.
Fluorescence Polarization (FP)	10 nM	Optimization is crucial; concentrations from 1-70 nM have been tested.

Experimental Protocols

Key Experimental Protocol: TR-FRET Assay for VHL Ligand Characterization

This protocol is a summary of the methodology described in the literature for using Bodipy FL VH032 to identify and characterize VHL ligands.

• Reagent Preparation:

  • Assay Buffer: 25 mM HEPES (pH 7.4), 0.01% Tween-20.

  • Bodipy FL VH032 Stock: Prepare a stock solution in DMSO.

  • Target Proteins: GST-VCB complex and Tb-labeled anti-GST antibody.

  • Test Compounds: Dissolve in DMSO.

• Assay Procedure:

  • In a suitable assay plate, add 2 nM GST-VCB and 2 nM Tb-anti-GST antibody.

  • Add the test compound at various concentrations.

  • Add 4 nM Bodipy FL VH032 to initiate the binding reaction.

  • Incubate the plate for 90-300 minutes at room temperature, protected from light.

• Data Acquisition:

  • Read the plate using a TR-FRET-compatible plate reader.

  • Excite the donor (Terbium) at ~340 nm.

  • Measure emission at 490 nm (donor) and 520 nm (acceptor, Bodipy FL).

  • Calculate the TR-FRET ratio (520 nm / 490 nm) to determine the extent of probe displacement by the test compound.

Visualizations

Caption: Troubleshooting workflow for reducing background fluorescence.

Caption: Principle of the Bodipy FL VH032 TR-FRET assay.

References

• 1. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Bodipy FL VH032 for Sensitive FP Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of Bodipy FL VH032 in Fluorescence Polarization (FP) assays for the von Hippel-Lindau (VHL) protein.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy FL VH032 and why is it used in FP assays?

Bodipy FL VH032 is a high-affinity fluorescent probe designed for the VHL E3 ligase.[1][2][3] It consists of the VHL ligand VH032 linked to a Bodipy FL fluorophore.[1] This probe is utilized in FP assays to identify and characterize VHL ligands, which is crucial for the development of PROTACs (Proteolysis Targeting Chimeras) and for studying the hypoxia signaling pathway.[4] Its high affinity allows for the development of sensitive assays to screen for novel VHL ligands.

Q2: What are the optimal excitation and emission wavelengths for Bodipy FL VH032?

The optimal excitation maximum for Bodipy FL VH032 is approximately 504 nm, and the emission maximum is around 520 nm.

Q3: What is a good starting concentration for Bodipy FL VH032 in an FP assay?

A concentration of 10 nM for Bodipy FL VH032 has been established as optimal for sensitive and robust VHL FP assays. It is critical to optimize the probe concentration, as excessive amounts can decrease sensitivity, while insufficient levels may reduce the robustness of the assay.

Q4: What is the reported binding affinity (Kd) of Bodipy FL VH032 to the VCB protein complex in an FP assay?

In an FP assay, the Bodipy FL VH032 probe has a reported dissociation constant (Kd) of 100.8 nM for the VCB (VHL-Elongin C-Elongin B) protein complex. In contrast, its affinity was determined to be 3.01 nM in a TR-FRET assay.

Troubleshooting Guide

Problem 1: Low FP signal or small assay window (mP change).

• Possible Cause 1: Suboptimal Probe Concentration.

  • Solution: The concentration of Bodipy FL VH032 is critical. An optimal concentration of 10 nM has been reported. If the signal is low, ensure the probe concentration is not too low. Conversely, a very high probe concentration can lead to a high background signal and a small assay window. It is recommended to perform a concentration optimization experiment, testing a range from 1 nM to 70 nM.

• Possible Cause 2: Low Concentration or Inactive Protein.

  • Solution: Verify the concentration and activity of your VHL protein complex (e.g., GST-VCB). A concentration of 100 nM GST-VCB has been used successfully with 10 nM Bodipy FL VH032. Titrate the protein concentration (e.g., from 0.03 nM to 1000 nM) against a fixed concentration of the probe to ensure you are working in a range that gives a robust signal change upon binding.

• Possible Cause 3: Incorrect Buffer Composition.

  • Solution: Ensure the assay buffer is appropriate. A commonly used buffer for VHL FP assays consists of 25 mM HEPES (pH 7.4), 100 mM NaCl, 1 mM TCEP, and 0.01% Triton X-100. Components like detergents can be critical for reducing non-specific binding.

Problem 2: High variability or inconsistent results.

• Possible Cause 1: Insufficient Incubation Time.

  • Solution: The binding between Bodipy FL VH032 and the VHL complex needs to reach equilibrium. An incubation time of 90 minutes has been shown to yield stable signals. If you observe signal drift, consider increasing the incubation time.

• Possible Cause 2: Assay Interference.

  • Solution: FP assays can be susceptible to interference from fluorescent compounds or light scattering. Always include proper controls, such as a known inhibitor (e.g., VH298) and a DMSO vehicle control, to assess the assay window and identify potential interference.

• Possible Cause 3: Fluorophore Mobility (Propeller Effect).

  • Solution: The way the fluorophore is attached to the ligand can affect the change in polarization upon binding. While Bodipy FL VH032 is a well-characterized probe, if you are designing your own probes, consider the linker length and attachment point to minimize excessive mobility of the fluorophore.

Quantitative Data Summary

Table 1: Recommended Concentrations for Bodipy FL VH032 FP Assay

Component	Recommended Concentration	Concentration Range for Optimization	Reference
Bodipy FL VH032	10 nM	1 nM - 70 nM
GST-VCB Protein	100 nM	0.03 nM - 1000 nM
VH298 (Positive Control)	30 µM	N/A

Table 2: Key Parameters for Bodipy FL VH032 FP Assay

Parameter	Value	Reference
Excitation Wavelength	~504 nm
Emission Wavelength	~520 nm
Incubation Time	90 minutes
Binding Affinity (Kd)	100.8 nM

Experimental Protocols

Protocol 1: Optimizing Bodipy FL VH032 Concentration

• Prepare a series of dilutions of Bodipy FL VH032 (e.g., 1, 2, 5, 10, 20, 30, 40, 50, 60, and 70 nM) in the assay buffer.

• Prepare serial dilutions of the GST-VCB protein complex (e.g., from 1000 nM down to 0.03 nM) in the assay buffer.

• In a suitable microplate (e.g., black, non-binding 384-well plate), add the various concentrations of Bodipy FL VH032 to the wells.

• Add the serial dilutions of the GST-VCB protein to the corresponding wells.

• Include control wells with only the probe and buffer to measure the baseline polarization of the free probe.

• Incubate the plate at room temperature for 90 minutes, protected from light.

• Measure the fluorescence polarization using a plate reader equipped with appropriate filters (Excitation: ~485 nm, Emission: ~520 nm).

• Plot the FP signal (in mP) against the GST-VCB concentration for each probe concentration. The optimal probe concentration will be the lowest concentration that provides a robust and sensitive binding curve.

Protocol 2: Competitive FP Assay for VHL Ligands

• Prepare the assay components in the FP assay buffer: 10 nM Bodipy FL VH032, 100 nM GST-VCB, and serial dilutions of the test compound (e.g., from 30 µM down to picomolar concentrations).

• Include the following controls:

  • Negative Control (Max Signal): 10 nM Bodipy FL VH032, 100 nM GST-VCB, and DMSO.

  • Positive Control (Min Signal): 10 nM Bodipy FL VH032, 100 nM GST-VCB, and a saturating concentration of a known VHL inhibitor (e.g., 30 µM VH298).

  • Probe Only Control: 10 nM Bodipy FL VH032 and DMSO.

• Add the components to a black, non-binding surface 384-well plate.

• Incubate the plate for 90 minutes at room temperature, protected from light.

• Read the fluorescence polarization on a suitable plate reader.

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

Caption: Principle of the Fluorescence Polarization (FP) Assay.

Caption: Workflow for a competitive FP assay using Bodipy FL VH032.

References

• 1. BODIPY FL VH032 | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tenovapharma.com [tenovapharma.com]
• 4. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]

Bodipy FL VH032 photostability and how to minimize photobleaching

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the photostability of Bodipy FL VH032 and best practices to minimize photobleaching during fluorescence-based experiments.

Troubleshooting Guide

This guide addresses common issues encountered during experiments using Bodipy FL VH032.

Problem	Possible Cause	Solution
Rapid loss of fluorescent signal during imaging.	Photobleaching	Decrease the illumination intensity from the light source. Reduce the exposure time for image acquisition.[1][2] Increase the gain on the detector instead of increasing excitation power. Use a higher numerical aperture (NA) objective to collect more light.
High concentration of oxygen	Use a commercial oxygen scavenging system or an antifade mounting medium containing oxygen scavengers.[3][4] For live-cell imaging, use a live-cell compatible antifade reagent.[1]
Inappropriate mounting medium	Use a mounting medium with a suitable antifade reagent. ProLong Diamond has been shown to be effective for BODIPY dyes. Avoid reagents known to be incompatible with your specific dye class.
Low initial signal intensity.	Suboptimal probe concentration	Titrate Bodipy FL VH032 to determine the optimal concentration that provides a strong signal without causing high background.
Incorrect filter sets	Ensure that the excitation and emission filters on the microscope are appropriate for Bodipy FL (Excitation max ~504 nm, Emission max ~520 nm).
Probe degradation	Store the Bodipy FL VH032 stock solution at -20°C, protected from light, as recommended. Avoid repeated freeze-thaw cycles.
High background fluorescence.	Non-specific binding	Optimize washing steps after incubation with the probe to remove unbound molecules. Include a blocking step in your protocol if applicable (e.g., for immunofluorescence).
Autofluorescence	For fixed cell imaging, consider using a fixative other than glutaraldehyde, such as ice-cold methanol (B129727), which may reduce autofluorescence. Use a mounting medium that contains an anti-bleaching agent, which can also help reduce background.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy FL VH032?

Bodipy FL VH032 is a high-affinity fluorescent probe designed for studying the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is composed of two key parts:

• VH032 : A small molecule ligand that binds specifically to the VHL protein, inhibiting its interaction with Hypoxia-Inducible Factor-1α (HIF-1α).

• Bodipy FL : A bright and highly photostable green fluorophore.

This probe is commonly used in assays like Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) to identify and characterize molecules that bind to VHL.

Q2: What is photobleaching and why does it affect Bodipy FL VH032?

Photobleaching is the irreversible photochemical destruction of a fluorophore when it is exposed to light. When Bodipy FL absorbs light, it enters an excited state. In this state, it can react with molecular oxygen to produce reactive oxygen species (ROS). These ROS can then chemically attack the fluorophore, rendering it permanently unable to fluoresce. While Bodipy FL is known for its high photostability compared to other dyes like fluorescein (B123965), it is not immune to photobleaching, especially under intense or prolonged illumination.

Q3: How does the photostability of Bodipy FL compare to other common fluorophores?

Bodipy FL is generally considered more photostable than traditional green fluorophores like fluorescein (FITC). Its chemical structure is less susceptible to the photochemical reactions that lead to loss of fluorescence. This makes it an excellent choice for experiments that require longer imaging times or involve intense illumination.

Q4: Which antifade reagents are recommended for Bodipy FL VH032?

Choosing the right antifade reagent is crucial for minimizing photobleaching.

• ProLong Diamond has been reported to effectively protect BODIPY dyes.

• Reagents containing n-Propyl gallate (NPG) or 1,4-diazabicyclo[2.2.2]octane (DABCO) are common antifade compounds that can be effective.

• For live-cell imaging, it is essential to use a reagent specifically designed for this purpose, such as ProLong Live Antifade Reagent , to avoid cell toxicity.

It is important to note that some reports have suggested that certain formulations of ProLong may not work well with BODIPY dyes, so it is advisable to test the specific reagent with your experimental setup.

Q5: What imaging settings should I use to minimize photobleaching?

Optimizing your microscope settings is one of the most effective ways to reduce photobleaching.

• Use the lowest possible illumination intensity that provides a sufficient signal-to-noise ratio.

• Minimize exposure time. Use the shortest camera exposure that still yields a good image.

• Avoid unnecessary illumination. Use the shutter to block the light path when not actively acquiring an image.

• Use neutral density filters to reduce the intensity of the excitation light.

Quantitative Data

Parameter	Value	Significance
Excitation Maximum	~504 nm	Optimal wavelength for exciting the fluorophore.
Emission Maximum	~520 nm	Wavelength of peak fluorescence emission.
Fluorescence Quantum Yield (ΦF)	High (approaching 1.0)	High efficiency of converting absorbed light into emitted fluorescence, resulting in a very bright signal.
Molar Extinction Coefficient (ε)	> 80,000 cm⁻¹M⁻¹	High efficiency of light absorption.
Excited-State Lifetime	~5 nanoseconds or longer	Relatively long lifetime, which is beneficial for applications like fluorescence polarization.
Photostability	High	More resistant to photobleaching compared to dyes like fluorescein.

Experimental Protocols

Protocol 1: General Staining and Imaging of Fixed Cells

This protocol provides a general workflow for staining fixed cells with Bodipy FL VH032, incorporating best practices to minimize photobleaching.

• Cell Culture and Fixation:

  • Plate cells on glass coverslips or in imaging-compatible plates.

  • Fix the cells. A common method is to use 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature. Alternatively, for potentially lower autofluorescence, fix with ice-cold 100% methanol for 10 minutes at -20°C.

• Permeabilization (if required):

  • If using a PFA fixative and the target is intracellular, permeabilize the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes.

• Staining:

  • Prepare the desired working concentration of Bodipy FL VH032 in a suitable buffer (e.g., PBS).

  • Incubate the fixed and permeabilized cells with the Bodipy FL VH032 solution for the desired time (e.g., 30-60 minutes) at room temperature, protected from light.

• Washing:

  • Gently aspirate the staining solution.

  • Wash the cells three times with PBS for 5 minutes each to remove unbound probe.

• Mounting and Imaging:

  • Mount the coverslips onto microscope slides using an antifade mounting medium (e.g., ProLong Diamond).

  • Image the samples using appropriate laser lines and filters for Bodipy FL.

  • Crucially, minimize light exposure during imaging. Use the lowest possible laser power and exposure time that allows for adequate signal detection.

Protocol 2: Quantifying Photostability

This protocol describes a method to measure the rate of photobleaching of Bodipy FL VH032 in your specific experimental conditions.

• Sample Preparation: Prepare a slide as described in Protocol 1.

• Microscope Setup:

  • Choose a region of interest (ROI) with clearly stained structures.

  • Set the microscope to acquire a time-lapse series.

  • Use the exact imaging settings (laser power, exposure time, gain) that you intend to use for your experiments.

• Time-Lapse Acquisition:

  • Acquire images of the same ROI continuously over a period of time (e.g., one image every 5 seconds for 5 minutes).

• Data Analysis:

  • Measure the mean fluorescence intensity of the ROI in each image of the time series.

  • Plot the normalized fluorescence intensity against time.

  • The rate of decay of this curve represents the photobleaching rate. You can fit this curve to an exponential decay function to determine the half-life (t₁/₂) of the fluorophore under your specific imaging conditions.

Visualizations

Caption: Simplified VHL-HIF-1α signaling pathway and the inhibitory action of VH032.

Caption: Experimental workflow for quantifying the photostability of a fluorophore.

Caption: Relationship between causes of photobleaching and mitigation strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. biocompare.com [biocompare.com]
• 3. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 4. researchgate.net [researchgate.net]

Bodipy FL VH032 solubility issues and recommended solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bodipy FL VH032.

Frequently Asked Questions (FAQs)

Q1: What is Bodipy FL VH032 and what are its primary applications?

Bodipy FL VH032 is a high-affinity fluorescent probe designed for the von Hippel-Lindau (VHL) E3 ligase.[1][2] It is composed of a VHL ligand (a derivative of VH032) and the Bodipy FL fluorophore, joined by a polyethylene (B3416737) glycol (PEG) linker.[3] Its primary applications are in Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) assays for the high-throughput screening and characterization of VHL ligands.[3][4]

Q2: What are the spectral properties of Bodipy FL VH032?

Bodipy FL VH032 is a green-fluorescent dye. Its approximate excitation and emission maxima are around 504 nm and 520 nm, respectively.

Q3: What is the affinity of Bodipy FL VH032 for VHL?

Bodipy FL VH032 is a high-affinity probe with a dissociation constant (Kd) of approximately 3.01 nM for the VHL protein complex as determined by TR-FRET assay.

Q4: How should I store Bodipy FL VH032?

It is recommended to store Bodipy FL VH032 as a solid at -20°C, protected from light. Stock solutions in DMSO should be stored at -80°C for long-term use.

Troubleshooting Guide

Issue 1: Bodipy FL VH032 Precipitation in Stock Solution

Potential Cause: Exceeding the solubility limit or using an inappropriate solvent.

Recommended Solution:

• Solvent Selection: The recommended solvent for preparing stock solutions of Bodipy FL VH032 is dimethyl sulfoxide (B87167) (DMSO).

• Concentration: Do not exceed the maximum recommended concentration of 10 mM in DMSO.

• Dissolution Procedure: To prepare a stock solution, bring the vial of Bodipy FL VH032 to room temperature before opening. Add the calculated volume of DMSO and vortex thoroughly to ensure complete dissolution. Gentle warming (e.g., to 37°C) may assist in dissolving the compound.

Issue 2: Precipitation of Bodipy FL VH032 in Aqueous Assay Buffer

Potential Cause: Poor solubility of the probe in aqueous solutions. Bodipy dyes are known for their hydrophobic properties.

Recommended Solution:

• Final DMSO Concentration: When diluting the DMSO stock solution into your aqueous assay buffer, ensure the final concentration of DMSO is kept low, ideally at 1% or less. Higher concentrations of DMSO can negatively impact assay performance.

• Serial Dilutions: Perform serial dilutions of your DMSO stock solution in an intermediate solvent or directly in the assay buffer. Ensure vigorous mixing after each dilution step to prevent localized high concentrations that could lead to precipitation.

• Surfactants: Consider the inclusion of a non-ionic surfactant, such as Tween-20 or Triton X-100, at a low concentration (e.g., 0.01-0.05%) in your assay buffer to improve the solubility of the probe.

Issue 3: Inconsistent or Low Fluorescence Signal in Assays

Potential Cause: Suboptimal assay conditions, probe degradation, or solvent effects.

Recommended Solution:

• Assay Buffer pH: While Bodipy FL dyes are generally insensitive to pH, it is good practice to maintain a stable pH for your assay buffer, typically within the physiological range (pH 7.2-7.4).

• DMSO Concentration Effects: As demonstrated in the primary literature, DMSO concentrations above 1% can lead to a decrease in the TR-FRET signal. It is crucial to perform a DMSO tolerance test for your specific assay to determine the optimal final concentration.

• Probe Concentration: The optimal concentration of Bodipy FL VH032 will depend on the assay format (TR-FRET vs. FP) and the specific components of your assay system. For TR-FRET, concentrations as low as 4 nM have been used successfully, while FP assays may require slightly higher concentrations, such as 10 nM. It is recommended to perform a concentration optimization experiment.

• Signal Stability: The TR-FRET signal using Bodipy FL VH032 has been shown to be stable over a period of 90 to 300 minutes. Ensure that your measurements are taken within a stable signal window.

Quantitative Data Summary

The following table summarizes the key quantitative data for Bodipy FL VH032.

Parameter	Value	Reference
Molecular Weight	937.91 g/mol
Solubility in DMSO	Up to 10 mM (9.38 mg/mL)
Excitation Maximum (λex)	~504 nm
Emission Maximum (λem)	~520 nm
Dissociation Constant (Kd)	~3.01 nM (TR-FRET)

Experimental Protocols

Preparation of Bodipy FL VH032 Stock Solution

• Allow the vial of solid Bodipy FL VH032 to equilibrate to room temperature.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve a stock concentration of 10 mM.

• Vortex the solution for at least one minute to ensure the compound is fully dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -80°C.

General Workflow for TR-FRET Assay

The following is a generalized workflow based on the protocol described by Lin et al. (2021).

• Reagent Preparation:

  • Prepare assay buffer (e.g., PBS, HEPES-based buffer) and supplement as required (e.g., with BSA, DTT).

  • Dilute Bodipy FL VH032 stock solution in assay buffer to the desired working concentration (e.g., 4 nM).

  • Dilute VHL protein complex and terbium-labeled antibody in assay buffer to their respective working concentrations.

• Assay Plate Preparation:

  • Add test compounds at various concentrations to the wells of a microplate.

  • Add the diluted Bodipy FL VH032 solution to all wells.

  • Initiate the binding reaction by adding the VHL protein complex and terbium-labeled antibody mixture.

• Incubation:

  • Incubate the plate at room temperature, protected from light, for a specified period (e.g., 90 minutes) to allow the binding to reach equilibrium.

• Data Acquisition:

  • Read the plate using a TR-FRET-compatible plate reader, with excitation at the appropriate wavelength for the donor (terbium) and emission detection at the wavelengths for both the donor and the acceptor (Bodipy FL).

Visualizations

Caption: A generalized experimental workflow for a TR-FRET assay using Bodipy FL VH032.

Caption: A troubleshooting decision tree for addressing precipitation issues with Bodipy FL VH032 in aqueous assay solutions.

References

• 1. BODIPY FL VH032 | TargetMol [targetmol.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BDY FL VH032 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]

Navigating Compound Interference in Bodipy FL VH032 Assays: A Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

The Bodipy FL VH032 probe is a powerful tool for studying the von Hippel-Lindau (VHL) E3 ligase, a critical target in drug discovery. However, like all fluorescence-based assays, experiments utilizing this probe can be susceptible to interference from test compounds, leading to false-positive or false-negative results. This technical support center provides a comprehensive guide to understanding, identifying, and mitigating common sources of interference in your Bodipy FL VH032 assays.

Frequently Asked Questions (FAQs)

Q1: What are the main sources of compound interference in Bodipy FL VH032 assays?

A1: Interference in fluorescence-based assays, including those using the Bodipy FL VH032 probe, primarily arises from three phenomena:

• Autofluorescence: The test compound itself emits light at or near the excitation and emission wavelengths of Bodipy FL, artificially increasing the measured signal.

• Fluorescence Quenching: The test compound absorbs the excitation light or the emitted fluorescence from Bodipy FL, leading to a decrease in the signal. This can occur through various mechanisms, including Förster Resonance Energy Transfer (FRET) or collisional quenching.[1][]

• Light Scattering: Precipitated or aggregated test compounds can scatter the excitation light, which can be incorrectly measured as fluorescence signal, typically leading to artificially high and variable readings.

Q2: Are both Fluorescence Polarization (FP) and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays equally affected by interference?

A2: No. Fluorescence Polarization (FP) assays are generally more susceptible to compound interference than TR-FRET assays.[] TR-FRET assays incorporate a time delay between excitation and signal detection, which effectively minimizes interference from short-lived fluorescence of interfering compounds and scattered light.[4][5] The Bodipy FL VH032 TR-FRET assay, in particular, has been described as resistant to assay interference.

Q3: My compound is colored. Will it interfere with the assay?

A3: Colored compounds are likely to interfere, primarily through light absorption (quenching). If a compound absorbs light at the excitation (around 502 nm) or emission (around 511 nm) wavelength of Bodipy FL, it can reduce the signal and be misinterpreted as a binder in a competitive assay.

Q4: Can the solvent, like DMSO, affect the assay results?

A4: Yes, high concentrations of solvents such as Dimethyl Sulfoxide (DMSO) can impact the assay. For the Bodipy FL VH032 TR-FRET assay, the effect of DMSO is minimal at concentrations of 1% or less. However, at higher concentrations (2%, 5%, or 10%), a more significant effect on the TR-FRET signal is observed.

Troubleshooting Guides

Problem 1: I am observing unexpectedly high fluorescence signals, even with compounds that are not expected to be hits (potential false positives).

This is a common issue, often pointing towards autofluorescence or light scattering.

References

• 1. pubs.acs.org [pubs.acs.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Bodipy FL VH032 TR-FRET vs. Fluorescence Polarization for VHL Ligand Discovery

In the rapidly evolving field of targeted protein degradation, the von Hippel-Lindau (VHL) E3 ligase has emerged as a critical target for the development of novel therapeutics, including PROteolysis TArgeting Chimeras (PROTACs). Accurate and efficient methods for identifying and characterizing VHL ligands are paramount. This guide provides a detailed comparison of two prominent assay formats utilizing the high-affinity fluorescent probe, Bodipy FL VH032: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP).

Unveiling the Assay Principles

Both TR-FRET and FP are homogeneous assay formats, meaning they do not require separation of bound and unbound components, making them well-suited for high-throughput screening (HTS). However, they operate on distinct physical principles.

Bodipy FL VH032 TR-FRET: A Tale of Two Fluorophores

The TR-FRET assay is a proximity-based assay that measures the energy transfer between a donor and an acceptor fluorophore.[1][2] In this specific application, a terbium (Tb)-labeled anti-GST antibody serves as the donor, which binds to a GST-tagged VHL-ElonginB-ElonginC (VCB) protein complex. The acceptor is the Bodipy FL fluorophore conjugated to the VHL ligand VH032.[1][2]

When the Bodipy FL VH032 probe binds to the VCB complex, the donor (Tb) and acceptor (Bodipy FL) are brought into close proximity. Excitation of the terbium donor results in energy transfer to the Bodipy FL acceptor, which then emits a specific fluorescence signal.[1] In a competitive assay, the presence of an unlabeled VHL ligand will displace the Bodipy FL VH032 probe, leading to a decrease in the TR-FRET signal.

References

• 1. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Bodipy FL VH032 Outshines Peptide-Based Probes for VHL Ligand Discovery

A new era in high-throughput screening for von Hippel-Lindau (VHL) E3 ligase ligands has arrived with the development of Bodipy FL VH032, a small-molecule fluorescent probe. This innovative tool demonstrates significant advantages in affinity, sensitivity, and assay robustness over traditional peptide-based probes, paving the way for more efficient drug discovery in the realm of targeted protein degradation.

Researchers and drug development professionals now have a superior alternative for identifying and characterizing VHL ligands, crucial components of Proteolysis Targeting Chimeras (PROTACs). Bodipy FL VH032, by virtue of its design, overcomes several limitations inherent to the larger, more complex peptide-based probes derived from Hypoxia-Inducible Factor-1 alpha (HIF-1α).

Performance at a Glance: Bodipy FL VH032 vs. Peptide-Based Probes

Experimental data reveals the superior performance of Bodipy FL VH032 in key binding assays. The small-molecule probe exhibits a significantly higher binding affinity to the VHL protein complex compared to commonly used FAM-labeled HIF-1α peptides. This high affinity is a cornerstone of its enhanced assay performance.[1][2][3][4]

Probe	Type	Binding Affinity (Kd) to VCB Complex	Assay Format	Key Advantages of Bodipy FL VH032
Bodipy FL VH032	Small Molecule	3.01 nM [1]	TR-FRET, FP	- Higher Sensitivity : 4.23-fold more sensitive in TR-FRET assay for potent inhibitors like VH298 compared to peptide-based FP assay. - Reduced Protein Consumption : TR-FRET assay requires less VCB protein than FP assays. - Resistance to Interference : TR-FRET assays are less prone to assay interference. - Broader Applicability : Capable of characterizing VHL ligands with a wide range of affinities.
FAM-DEALAHyp-YIPMDDDFQLRSF (19-mer)	Peptide	36 nM	FP	- Established methodology.
FAM-DEALAHyp-YIPD (10-mer)	Peptide	560 nM	FP	- Established methodology.

Delving into the Mechanisms and Workflows

The advantages of Bodipy FL VH032 are rooted in its application in a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. This assay format is inherently more robust than the Fluorescence Polarization (FP) assays typically used with peptide probes.

VHL-HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), the VHL protein, as part of an E3 ubiquitin ligase complex, recognizes and binds to the hydroxylated alpha subunit of HIF-1α. This interaction leads to the ubiquitination and subsequent degradation of HIF-1α by the proteasome, preventing the activation of genes that respond to low oxygen levels. Small molecule inhibitors that disrupt this interaction can stabilize HIF-1α, which has therapeutic potential.

VHL-HIF-1α signaling under normoxic and hypoxic conditions.

Bodipy FL VH032 TR-FRET Assay Principle

In the TR-FRET assay, a terbium-labeled anti-GST antibody serves as the donor fluorophore, binding to a GST-tagged VHL protein complex (GST-VCB). Bodipy FL VH032, the acceptor fluorophore, binds to VHL. This proximity allows for energy transfer from the excited terbium to the Bodipy FL, resulting in a detectable signal. A competing VHL ligand will displace Bodipy FL VH032, disrupting the FRET and causing a decrease in the signal.

Principle of the Bodipy FL VH032 TR-FRET assay.

Fluorescence Polarization (FP) Displacement Assay Workflow

FP assays with peptide-based probes measure the displacement of a fluorescently labeled peptide from the VHL complex by a test compound. The binding of the large protein complex to the small fluorescent peptide slows down the peptide's rotation, resulting in a high polarization value. When a test compound displaces the fluorescent peptide, the smaller, faster-tumbling peptide has a low polarization value.

Workflow for a typical Fluorescence Polarization displacement assay.

Experimental Protocols

Bodipy FL VH032-mediated VHL TR-FRET Assay

This protocol is adapted from Lin et al., ACS Omega, 2020.

• Reagent Preparation :

  • Assay Buffer: 25 mM HEPES (pH 7.4), 0.01% Tween-20.

  • GST-VCB protein complex.

  • Tb-anti-GST antibody.

  • Bodipy FL VH032 probe.

  • Test compounds and controls (e.g., VH298 as a positive control, DMSO as a negative control).

• Assay Procedure :

  • In a 384-well plate, add 5 µL of the test compound solution.

  • Add 5 µL of a solution containing GST-VCB (final concentration 2 nM) and Tb-anti-GST antibody (final concentration 2 nM) in assay buffer.

  • Add 5 µL of Bodipy FL VH032 (final concentration 4 nM) in assay buffer.

  • The final assay volume is 15 µL.

• Incubation :

  • Incubate the plate at room temperature for 90 minutes. Signals are stable for up to 300 minutes.

• Data Acquisition :

  • Read the plate using a suitable plate reader with TR-FRET capabilities (e.g., PHERAstar FS).

  • Excitation at 337 nm, with emission measured at 490 nm (terbium) and 520 nm (Bodipy FL).

  • The TR-FRET signal is calculated as the ratio of the acceptor emission (520 nm) to the donor emission (490 nm).

Peptide-based VHL Fluorescence Polarization (FP) Assay

This is a general protocol for a competitive FP assay using a FAM-labeled HIF-1α peptide.

• Reagent Preparation :

  • Assay Buffer: e.g., Phosphate-buffered saline (PBS).

  • VHL protein complex (VCB).

  • FAM-labeled HIF-1α peptide (e.g., FAM-DEALAHypYIPMDDDFQLRSF).

  • Test compounds and controls.

• Assay Procedure :

  • In a suitable microplate (e.g., black, flat-bottom), add the test compound at various concentrations.

  • Add the FAM-labeled peptide to all wells at a fixed concentration.

  • Initiate the binding reaction by adding the VCB protein complex.

• Incubation :

  • Incubate the plate at room temperature for a predetermined period to reach binding equilibrium.

• Data Acquisition :

  • Measure the fluorescence polarization using a plate reader equipped with an FP module.

  • Excitation is typically around 485 nm and emission around 520 nm for FAM.

• Data Analysis :

  • Plot the fluorescence polarization values against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the test compound that displaces 50% of the bound fluorescent peptide.

Conclusion

Bodipy FL VH032 represents a significant leap forward in the study of VHL E3 ligase. Its identity as a small molecule, coupled with its high affinity, allows for the development of highly sensitive and robust TR-FRET assays. These assays are less susceptible to interference and more economical in terms of protein consumption compared to traditional FP assays using peptide-based probes. For researchers in academia and industry focused on developing next-generation therapeutics like PROTACs, the adoption of Bodipy FL VH032 offers a more efficient and reliable path to discovering and characterizing novel VHL ligands.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 4. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Bodipy FL VH032: A Comparative Guide to its Selectivity for the VHL E3 Ligase

For researchers in drug discovery and chemical biology, the specificity of chemical probes is paramount. This guide provides a detailed comparison of the selectivity of Bodipy FL VH032 for the von Hippel-Lindau (VHL) E3 ubiquitin ligase over other common E3 ligases. Bodipy FL VH032 is a fluorescently-labeled derivative of the VHL ligand VH032, designed as a high-affinity probe for use in binding assays. Its utility is critically dependent on its ability to selectively bind to VHL.

High Selectivity of Bodipy FL VH032 for VHL

Bodipy FL VH032 has been demonstrated to be a highly selective probe for the VHL protein complex. This selectivity is fundamental to its application in sensitive and robust Time-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET) and Fluorescence Polarization (FP) assays developed to identify and characterize VHL ligands.[1][2][3] The probe consists of the VHL ligand VH032 linked to a Bodipy FL fluorophore via a polyethylene (B3416737) glycol (PEG) linker.[1]

The selectivity of the assays using Bodipy FL VH032 has been validated by testing against ligands for other E3 ligases and unrelated proteins. In a competitive binding assay, non-VHL ligands, including a derivative of thalidomide (B1683933) which binds to the cereblon (CRBN) E3 ligase, and (+)-JQ1, a ligand for the bromodomain-containing protein BRD4, showed no significant binding to VHL, underscoring the specificity of the Bodipy FL VH032 probe for VHL.[1]

Quantitative Binding Affinity Data

The binding affinity of Bodipy FL VH032 and its parent ligand VH032 for the VHL complex has been quantified. In contrast, data for other E3 ligases is primarily qualitative, demonstrating a lack of interaction.

Ligand/Probe	E3 Ligase/Protein	Binding Affinity (Kd)	Assay Type	Reference
Bodipy FL VH032	VHL	3.01 nM	TR-FRET	[2][5]
Bodipy FL VH032	VHL	100.8 nM	FP	[1][2]
VH032	VHL	185 nM	Not Specified	[6]
Thalidomide derivative	VHL	No significant binding	TR-FRET/FP	[1]
(+)-JQ1	VHL	No significant binding	TR-FRET/FP	[1]

Experimental Protocols

Detailed methodologies for the key experiments used to determine the binding affinity and selectivity of Bodipy FL VH032 are provided below.

Time-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET) Assay

This assay quantitatively measures the binding of Bodipy FL VH032 to the VHL protein complex.

Principle: The assay relies on the transfer of energy from a terbium (Tb)-labeled anti-GST antibody (donor) bound to a GST-tagged VHL complex to the Bodipy FL fluorophore (acceptor) on VH032. When Bodipy FL VH032 binds to the VHL complex, the donor and acceptor are brought into close proximity, resulting in a FRET signal. Competitors that displace Bodipy FL VH032 from the VHL binding site will reduce the FRET signal.

Protocol:

• A solution containing 2 nM of a GST-tagged VCB (VHL-Elongin C-Elongin B) complex and 2 nM of a Tb-labeled anti-GST antibody in assay buffer (25 mM HEPES, pH 7.4, 100 mM NaCl, 1 mM DTT, 0.05% BSA, 0.01% Tween-20) is prepared.

• Test compounds are serially diluted and added to the wells of a 384-well plate.

• The VCB/anti-GST antibody solution is added to the wells containing the test compounds.

• Bodipy FL VH032 is added to a final concentration of 3 nM.

• The plate is incubated at room temperature for 90 minutes.

• The TR-FRET signal is measured on a plate reader with an excitation wavelength of 340 nm and emission wavelengths of 490 nm (terbium) and 520 nm (Bodipy FL).

• The ratio of the emission at 520 nm to 490 nm is calculated to determine the degree of binding.

Fluorescence Polarization (FP) Assay

This assay also measures the binding of Bodipy FL VH032 to the VHL complex and is used for orthogonal validation.

Principle: The polarization of fluorescent light emitted by Bodipy FL VH032 is measured. Small, freely rotating molecules like unbound Bodipy FL VH032 have low polarization. When bound to the much larger VHL protein complex, its rotation is slowed, and the polarization of the emitted light increases. Competitive ligands that displace Bodipy FL VH032 will result in a decrease in fluorescence polarization.

Protocol:

• A solution of 100 nM GST-VCB complex in assay buffer (25 mM HEPES, pH 7.4, 0.01% Tween-20) is prepared.

• Test compounds are serially diluted and added to the wells of a 384-well plate.

• The GST-VCB solution is added to the wells.

• Bodipy FL VH032 is added to a final concentration of 10 nM.

• The plate is incubated at room temperature for 90 minutes.

• Fluorescence polarization is measured using a plate reader with an excitation filter of 485 nm and an emission filter of 520 nm.

Visualizations

VHL-Mediated Ubiquitination Pathway

The von Hippel-Lindau E3 ligase complex plays a crucial role in cellular oxygen sensing by targeting the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for degradation under normoxic conditions.

Caption: VHL pathway in normoxia and hypoxia.

Experimental Workflow for TR-FRET Selectivity Assay

The following diagram illustrates the workflow for assessing the selectivity of Bodipy FL VH032 for VHL against other E3 ligases using a competitive TR-FRET assay.

Caption: TR-FRET assay workflow for selectivity.

References

• 1. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lifesensors.com [lifesensors.com]
• 6. selleckchem.com [selleckchem.com]

Bodipy FL VH032: A Superior Surrogate for Fluorescently Labelled HIF-1α Decapeptide in VHL Binding Assays

For researchers, scientists, and drug development professionals engaged in the discovery of von Hippel-Lindau (VHL) E3 ligase inhibitors, the choice of a fluorescent probe is critical for developing robust and sensitive binding assays. This guide provides an objective comparison of the small molecule probe Bodipy FL VH032 and traditionally used fluorescently-labeled Hypoxia-Inducible Factor-1α (HIF-1α) decapeptides, supported by experimental data and detailed protocols.

The interaction between VHL and the hydroxylated α-subunit of HIF-1 is a cornerstone of the cellular oxygen-sensing pathway and a prime target for therapeutic intervention in cancer and other diseases.[1] Under normal oxygen levels (normoxia), specific proline residues on HIF-1α are hydroxylated, leading to its recognition by the VHL E3 ubiquitin ligase complex, subsequent ubiquitination, and proteasomal degradation.[1][2] Bodipy FL VH032, a novel fluorescent probe, leverages this interaction by mimicking the hydroxylated HIF-1α peptide, offering a sensitive tool for high-throughput screening and characterization of VHL ligands.[3][4]

Performance Comparison: Bodipy FL VH032 vs. Fluorescent HIF-1α Peptides

Bodipy FL VH032 demonstrates significant advantages over fluorescently labeled HIF-1α peptides, particularly in terms of binding affinity and assay performance in Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays.

Probe	Assay Type	Dissociation Constant (Kd)	Reference
Bodipy FL VH032	TR-FRET	3.01 nM
Bodipy FL VH032	Fluorescence Polarization (FP)	100.8 nM
FAM-DEALAHypYIPMDDDFQLRSF (19-mer HIF-1α peptide)	Fluorescence Polarization (FP)	3 nM
FAM-DEALA-Hyp-YIPD (10-mer HIF-1α peptide)	Fluorescence Polarization (FP)	180-560 nM

Key Observations:

• In TR-FRET assays, Bodipy FL VH032 exhibits a remarkably high binding affinity to the VHL complex (Kd = 3.01 nM), making it a highly sensitive probe.

• The FP assay using Bodipy FL VH032 shows a respectable Kd of 100.8 nM.

• A longer, 19-mer FAM-labeled HIF-1α peptide demonstrates a comparable high affinity in FP assays (Kd = 3 nM).

• However, the shorter, more commonly referenced 10-mer FAM-labeled HIF-1α peptide has a significantly weaker binding affinity (Kd = 180-560 nM), making it a less sensitive probe compared to Bodipy FL VH032.

Signaling Pathway and Experimental Workflows

To visualize the underlying biological process and the application of these fluorescent probes, the following diagrams illustrate the HIF-1α degradation pathway and the principles of TR-FRET and FP assays.

References

• 1. The VHL Tumor Suppressor: Master Regulator of HIF - PMC [pmc.ncbi.nlm.nih.gov]
• 2. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]

A Comparative Guide to Bodipy FL VH032-Based Assays for VHL Ligand Discovery

For researchers, scientists, and drug development professionals, the robust and reproducible assessment of ligand binding to the von Hippel-Lindau (VHL) E3 ligase is critical for the development of novel therapeutics, particularly in the field of targeted protein degradation with Proteolysis Targeting Chimeras (PROTACs). This guide provides a comprehensive comparison of Bodipy FL VH032-based assays with alternative methods, supported by experimental data, detailed protocols, and pathway visualizations to inform assay selection and implementation.

Introduction to VHL Ligand Binding Assays

The VHL protein is a key component of the VCB E3 ubiquitin ligase complex, which targets the alpha subunit of the hypoxia-inducible factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation. Small molecule ligands that bind to VHL are essential components of PROTACs, which hijack the E3 ligase machinery to degrade specific target proteins. Consequently, sensitive and reliable assays for identifying and characterizing VHL ligands are in high demand.

Bodipy FL VH032 is a high-affinity, small-molecule fluorescent probe specifically designed for studying VHL ligand binding.[1][2][3][4][5] It consists of the VHL ligand VH032 linked to a Bodipy FL fluorophore.[2][6] This probe has enabled the development of homogeneous, high-throughput screening (HTS) compatible assays, primarily Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) assays.[1][3][7]

Comparison of VHL Ligand Binding Assays

The selection of an appropriate assay for VHL ligand screening and characterization depends on several factors, including sensitivity, throughput, cost, and susceptibility to interference. Here, we compare the Bodipy FL VH032-based TR-FRET and FP assays with a common alternative: a fluorescence polarization assay using a FAM-labeled HIF-1α peptide probe.

Parameter	Bodipy FL VH032 TR-FRET Assay	Bodipy FL VH032 FP Assay	FAM-HIF-1α Peptide FP Assay
Probe Type	Small Molecule (Bodipy FL VH032)	Small Molecule (Bodipy FL VH032)	Peptide (FAM-labeled HIF-1α)
Principle	TR-FRET between a terbium-labeled anti-GST antibody bound to GST-VCB and Bodipy FL VH032 bound to VHL.	Change in polarization of emitted light from Bodipy FL VH032 upon binding to the larger VCB complex.	Change in polarization of emitted light from the FAM-labeled peptide upon binding to the VCB complex.
Sensitivity	High; reported to be more sensitive than FP assays.[7] Capable of detecting ligands with Ki values from nanomolar to micromolar range.[7]	Moderate; demonstrates similar sensitivity to the FAM-HIF-1α peptide FP assay.[7][8]	Moderate.
Reproducibility	High; reported with an average Z' factor of 0.91 in a pilot screen, indicating excellent robustness for HTS.[7]	Good.	Generally good, but can be susceptible to interference.
Throughput	High; suitable for large-scale screening.[7]	High; suitable for HTS.[1][3]	High; suitable for HTS.
Protein Consumption	Low; requires low nanomolar concentrations of the VCB protein complex.[7]	Higher than TR-FRET; typically requires higher protein concentrations relative to the probe.[7]	Can require micromolar concentrations of the VCB protein complex.[9]
Interference	Low; TR-FRET is less susceptible to interference from fluorescent compounds and light scatter.[7][9]	Higher; FP assays can be more prone to interference from fluorescent compounds, light scatter, and factors affecting molecular rotation.[9]	Higher; similar susceptibility to interference as other FP assays.
Cost	Can be higher due to the use of lanthanide-labeled antibodies.	Generally lower than TR-FRET.	Cost of custom peptide synthesis can be a factor.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of any assay. The following are summarized protocols for the Bodipy FL VH032-based TR-FRET and FP assays, based on published literature.

Bodipy FL VH032 TR-FRET Assay Protocol

This protocol is adapted from Lin et al., ACS Omega (2020).[5][7][8][9][10]

• Reagents:

  • Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 1 mM DTT, 0.05% (v/v) Tween-20.

  • GST-VCB protein complex (recombinant).

  • Bodipy FL VH032 probe.

  • Terbium-labeled anti-GST antibody (donor fluorophore).

  • Test compounds (dissolved in DMSO).

• Assay Procedure:

  • Prepare a master mix containing GST-VCB (e.g., 4 nM final concentration) and Terbium-anti-GST antibody (e.g., 2 nM final concentration) in assay buffer.

  • Dispense the master mix into a 384-well low-volume white plate.

  • Add test compounds at desired concentrations. Ensure the final DMSO concentration is ≤1%.[8]

  • Add Bodipy FL VH032 probe (e.g., 4 nM final concentration) to all wells.

  • Incubate the plate in the dark at room temperature for 90-300 minutes. The signal is reported to be stable within this timeframe.[6]

  • Measure the TR-FRET signal using a plate reader with an excitation wavelength of 340 nm and emission wavelengths of 620 nm (for Terbium) and 520 nm (for Bodipy FL).

  • Calculate the TR-FRET ratio (520 nm emission / 620 nm emission).

• Data Analysis:

  • The inhibitory activity of test compounds is determined by the reduction in the TR-FRET signal.

  • Calculate Ki values from IC50 values using the Cheng-Prusoff equation.

Bodipy FL VH032 FP Assay Protocol

This protocol is also adapted from Lin et al., ACS Omega (2020).[7][8]

• Reagents:

  • Assay Buffer: Same as TR-FRET assay.

  • GST-VCB protein complex.

  • Bodipy FL VH032 probe.

  • Test compounds (dissolved in DMSO).

• Assay Procedure:

  • Prepare a solution of GST-VCB (e.g., 100 nM final concentration) in assay buffer.

  • Dispense the GST-VCB solution into a 384-well low-volume black plate.

  • Add test compounds at desired concentrations.

  • Add Bodipy FL VH032 probe (e.g., 10 nM final concentration) to all wells.

  • Incubate the plate in the dark at room temperature for 90 minutes.

  • Measure the fluorescence polarization using a plate reader with appropriate excitation (e.g., 485 nm) and emission (e.g., 535 nm) filters.

• Data Analysis:

  • The displacement of the Bodipy FL VH032 probe by a test compound results in a decrease in the FP signal.

  • Determine IC50 values from the dose-response curves.

Visualizing the Mechanism and Workflow

To better understand the underlying biology and the experimental process, the following diagrams are provided.

Caption: VHL-mediated ubiquitination and degradation of HIF-1α.

Caption: Experimental workflow for the Bodipy FL VH032 TR-FRET assay.

Conclusion

Bodipy FL VH032-based assays, particularly the TR-FRET format, offer a highly sensitive, robust, and HTS-compatible platform for the discovery and characterization of VHL ligands.[7] The small-molecule nature of the probe provides advantages over peptide-based probes, and the TR-FRET format minimizes assay interference, making it a superior choice for large-scale screening campaigns.[1][7] While the FP assay using Bodipy FL VH032 is a viable and more cost-effective alternative, the TR-FRET assay provides superior sensitivity and lower protein consumption.[7] The detailed protocols and comparative data presented in this guide aim to facilitate the informed selection and successful implementation of the most appropriate VHL ligand binding assay to advance research in targeted protein degradation.

References

• 1. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. photochem.alfa-chemistry.com [photochem.alfa-chemistry.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BODIPY FL VH032 | TargetMol [targetmol.com]
• 7. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Guide to VHL Fluorescent Probes: Bodipy FL VH032 and Alternatives

For Researchers, Scientists, and Drug Development Professionals

The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a critical target in drug discovery, particularly in the fields of oncology and hypoxia research. The development of robust and reliable assays to identify and characterize VHL ligands is paramount. Fluorescent probes are indispensable tools in this endeavor, enabling high-throughput screening and detailed biophysical characterization. This guide provides a comprehensive comparison of the widely used small-molecule probe, Bodipy FL VH032, with other available VHL probes, offering insights into their performance, limitations, and experimental applications.

Executive Summary

Bodipy FL VH032 is a high-affinity, small-molecule fluorescent probe for VHL, demonstrating exceptional performance in biochemical assays such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP)[1][2]. Its primary advantages lie in its high affinity, which enables the development of sensitive assays, and the favorable photophysical properties of the Bodipy FL fluorophore, including high photostability and quantum yield. However, potential limitations related to its hydrophobicity and cell permeability for intracellular target engagement studies warrant consideration. The most common alternative is the peptide-based probe, FAM-HIF-1α, derived from the natural substrate of VHL, Hypoxia-Inducible Factor-1α (HIF-1α). While valuable, peptide-based probes can have lower affinity and stability compared to small-molecule counterparts. This guide presents a detailed comparison of these probes, supported by experimental data and protocols to aid researchers in selecting the most appropriate tool for their specific needs.

Data Presentation: Quantitative Comparison of VHL Probes

The selection of a fluorescent probe is often dictated by its performance in specific assays. The following tables summarize the key quantitative data for Bodipy FL VH032 and the FAM-HIF-1α peptide probe.

Probe	Type	Ligand	Fluorophore	Molecular Weight (Da)
Bodipy FL VH032	Small Molecule	VH032	Bodipy FL	937.91
FAM-HIF-1α (19-mer)	Peptide	DEALAHypYIPMDDDFQLRSF	FAM	~2617
FAM-HIF-1α (10-mer)	Peptide	DEALAHyp-YIPD	FAM	~1477

Table 1: General Properties of VHL Fluorescent Probes

Probe	Assay Type	Kd (nM)	Reference
Bodipy FL VH032	TR-FRET	3.01[1][2]	[Lin et al., 2021]
Bodipy FL VH032	FP	100.8	[Lin et al., 2021]
FAM-HIF-1α (19-mer)	FP	36	[Lin et al., 2021]
FAM-HIF-1α (10-mer)	FP	560	[Buckley et al., 2012]

Table 2: Binding Affinity (Kd) of VHL Fluorescent Probes

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Quantum Yield	Photostability
Bodipy FL	~504	~511-520	High (often approaching 1.0)	High
FAM	~495	~520	Moderate	Moderate to Low

Table 3: Photophysical Properties of Fluorophores Note: Direct quantitative comparison of photostability and quantum yield for the specific probes is not readily available in the literature. The data presented is based on the general properties of the fluorophores.

Signaling Pathway and Experimental Workflows

To provide a better understanding of the biological context and experimental applications of these probes, the following diagrams illustrate the VHL-HIF-1α signaling pathway and the workflows for common VHL binding assays.

Figure 1: VHL-HIF-1α signaling pathway under normoxic and hypoxic conditions, and the interaction of a VHL probe.

Figure 2: Workflow of a competitive TR-FRET assay for VHL ligand screening.

Figure 3: Principle of Fluorescence Polarization (FP) assay for VHL-probe interaction.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used in the characterization of VHL probes.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This protocol is adapted from Lin et al., 2021.

Objective: To measure the binding affinity of unlabelled VHL ligands by their ability to displace Bodipy FL VH032 from the VHL complex.

Materials:

• Bodipy FL VH032

• GST-tagged VCB (VHL-ElonginC-ElonginB) complex

• Terbium (Tb)-labeled anti-GST antibody

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.01% (v/v) Triton X-100, 1 mM DTT

• Test compounds

• 384-well low-volume black plates

Procedure:

• Prepare serial dilutions of test compounds in Assay Buffer.

• Add test compounds to the wells of the 384-well plate.

• Prepare a master mix containing GST-VCB complex (final concentration ~2 nM) and Tb-anti-GST antibody (final concentration ~2 nM) in Assay Buffer.

• Add the master mix to the wells.

• Prepare a solution of Bodipy FL VH032 in Assay Buffer (final concentration ~4 nM).

• Add the Bodipy FL VH032 solution to the wells.

• Incubate the plate at room temperature for 90 minutes in the dark.

• Measure the TR-FRET signal on a plate reader with excitation at 340 nm and emission at 620 nm (for Terbium) and 520 nm (for Bodipy FL).

• Calculate the ratio of the acceptor (520 nm) to donor (620 nm) emission to determine the TR-FRET signal.

• Plot the TR-FRET signal against the concentration of the test compound to determine the IC50 value.

Fluorescence Polarization (FP) Assay

This protocol is adapted from Lin et al., 2021.

Objective: To measure the binding of a fluorescent probe to VHL and the displacement of the probe by unlabeled ligands.

Materials:

• Bodipy FL VH032 or FAM-HIF-1α

• VCB complex

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.01% (v/v) Triton X-100, 1 mM DTT

• Test compounds

• 384-well black plates

Procedure:

• Prepare serial dilutions of test compounds in Assay Buffer.

• Add test compounds to the wells of the 384-well plate.

• Prepare a solution of the fluorescent probe (e.g., 10 nM Bodipy FL VH032) in Assay Buffer.

• Prepare a solution of the VCB complex (e.g., 100 nM) in Assay Buffer.

• Add the VCB complex solution to the wells containing the test compounds.

• Add the fluorescent probe solution to all wells.

• Incubate the plate at room temperature for 60-90 minutes.

• Measure the fluorescence polarization on a plate reader equipped with appropriate filters for the fluorophore (e.g., excitation ~485 nm, emission ~520 nm for Bodipy FL and FAM).

• Calculate the percent inhibition for each compound concentration and determine the IC50 value.

NanoBRET™ Cellular Target Engagement Assay

This protocol is a general guide based on Promega's NanoBRET™ technology.

Objective: To quantify the apparent intracellular affinity of a VHL ligand in living cells.

Materials:

• HEK293 cells

• VHL-NanoLuc® fusion vector

• NanoBRET™ Tracer for VHL

• Opti-MEM™ I Reduced Serum Medium

• Fetal Bovine Serum (FBS)

• Transfection reagent (e.g., FuGENE® HD)

• NanoBRET™ Nano-Glo® Substrate

• White, 96-well assay plates

Procedure:

• Cell Transfection:

  • Seed HEK293 cells in a 6-well plate.

  • Transfect the cells with the VHL-NanoLuc® fusion vector using a suitable transfection reagent according to the manufacturer's instructions.

  • Incubate for 24 hours to allow for protein expression.

• Assay Preparation:

  • Harvest the transfected cells and resuspend them in Opti-MEM™ + 4% FBS.

  • Prepare serial dilutions of the test compound in Opti-MEM™.

  • Prepare the NanoBRET™ Tracer solution in Opti-MEM™.

• Assay Execution:

  • Add the test compound dilutions to the wells of a white 96-well plate.

  • Add the cell suspension to each well.

  • Add the NanoBRET™ Tracer to each well.

  • Incubate at 37°C in a CO2 incubator for 2 hours.

• Signal Detection:

  • Prepare the NanoBRET™ Nano-Glo® Substrate according to the manufacturer's instructions.

  • Add the substrate to each well.

  • Read the plate on a luminometer equipped with two filters to measure donor (NanoLuc®, ~460 nm) and acceptor (Tracer, ~618 nm) emission.

• Data Analysis:

  • Calculate the NanoBRET™ ratio (acceptor emission / donor emission).

  • Plot the NanoBRET™ ratio against the compound concentration to determine the IC50 value, which reflects the apparent intracellular affinity.

Limitations and Considerations

While Bodipy FL VH032 is a powerful tool, researchers should be aware of its potential limitations:

• Cell Permeability: The cell permeability of Bodipy FL VH032 has not been extensively reported. While the VH032 ligand itself is cell-permeable, the addition of the bulky and hydrophobic Bodipy FL fluorophore may alter its ability to cross cell membranes efficiently. For intracellular target engagement studies, this is a critical parameter that may need to be empirically determined, for instance, by using the NanoBRET assay in both intact and permeabilized cells.

• Hydrophobicity: The hydrophobic nature of the Bodipy dye can sometimes lead to non-specific binding or aggregation, especially at higher concentrations. This can be a source of artifacts in both biochemical and cellular assays. Careful optimization of assay conditions, including the use of detergents like Triton X-100, is recommended to mitigate these effects.

• Limited Availability of Alternative Small-Molecule Probes: Currently, there is a scarcity of commercially available, well-characterized small-molecule fluorescent probes for VHL, making direct comparisons challenging. The primary alternative remains the peptide-based FAM-HIF-1α probe.

Conclusion

Bodipy FL VH032 stands out as a high-affinity small-molecule fluorescent probe for VHL, enabling sensitive and robust biochemical assays. Its favorable photophysical properties make it a superior choice over traditional peptide-based probes in many applications. However, for cellular applications, careful consideration of its potential limitations, particularly regarding cell permeability, is crucial. The experimental protocols provided in this guide offer a starting point for researchers to effectively utilize and evaluate Bodipy FL VH032 and other VHL probes in their drug discovery and research endeavors. The continued development of novel, well-characterized VHL probes will undoubtedly further accelerate our understanding of this important therapeutic target.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Bodipy FL VH032

For researchers, scientists, and drug development professionals utilizing Bodipy FL VH032, a high-affinity fluorescent probe for the von Hippel-Lindau (VHL) protein, adherence to strict safety protocols is paramount.[1][2][3] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective handling of this compound in a laboratory setting.

Quantitative Data Summary

A clear understanding of the physicochemical properties of Bodipy FL VH032 is the first step in its safe handling. The following table summarizes key quantitative data for this compound.

Property	Value	Source
Molecular Weight	937.91 g/mol	[1]
Appearance	Orange Solid
Excitation Maximum (λex)	~502-504 nm
Emission Maximum (λem)	~510-520 nm
Purity (HPLC)	≥95%
Solubility	Soluble to 10 mM in DMSO
Storage Conditions	Store at -20°C, protected from light
CAS Number	2770675-66-4

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety when handling Bodipy FL VH032. The following PPE should be worn at all times in the laboratory.

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect gloves for integrity before use and change them frequently.
Eye Protection	Safety glasses with side shields or goggles	Must be worn to protect against splashes or airborne particles.
Body Protection	Laboratory coat	A buttoned lab coat should be worn to protect skin and clothing from contamination.
Respiratory Protection	Not generally required for small quantities	If handling large quantities or if there is a risk of aerosolization, a fit-tested N95 respirator or higher may be necessary. Work in a well-ventilated area or a fume hood.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Bodipy FL VH032, from receipt to preparation of solutions, is crucial for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Verify that the product name and CAS number on the label match the order.

• Record the date of receipt on the container.

• Store the container upright in a designated, well-ventilated, and light-protected area at -20°C.

2. Preparation for Use:

• Before opening, allow the container to equilibrate to room temperature to prevent condensation.

• Work in a chemical fume hood or a designated well-ventilated area.

• Ensure all necessary PPE is worn correctly.

• Have spill cleanup materials readily available.

3. Weighing and Solution Preparation:

• Use a microbalance with a draft shield for weighing the solid compound.

• To minimize the generation of dust, handle the solid carefully.

• Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.

• Use a vortex mixer or sonicator to ensure complete dissolution.

• Clearly label all prepared solutions with the compound name, concentration, solvent, and date of preparation.

4. Experimental Use:

• When performing experiments, handle all solutions containing Bodipy FL VH032 with care to avoid splashes and aerosols.

• Keep containers closed when not in use.

• Decontaminate any surfaces that may have come into contact with the compound.

Disposal Plan

Proper disposal of Bodipy FL VH032 and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• All waste materials contaminated with Bodipy FL VH032 should be considered chemical waste.

• Segregate waste into the following categories:

  • Solid Waste: Contaminated consumables such as pipette tips, tubes, gloves, and paper towels.

  • Liquid Waste: Unused or waste solutions of Bodipy FL VH032.

  • Sharps Waste: Contaminated needles and blades.

2. Waste Collection and Storage:

• Collect solid waste in a designated, clearly labeled, and sealed chemical waste bag or container.

• Collect liquid waste in a compatible, sealed, and clearly labeled chemical waste container. Do not mix with other incompatible waste streams.

• Collect sharps waste in a designated sharps container.

• Store all waste containers in a secondary containment tray in a well-ventilated area, away from general laboratory traffic.

3. Final Disposal:

• Dispose of all chemical waste through your institution's hazardous waste management program.

• Follow all local, state, and federal regulations for the disposal of chemical waste.

• Never dispose of Bodipy FL VH032 or its solutions down the drain.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of Bodipy FL VH032.

Caption: Workflow for Safe Handling and Disposal of Bodipy FL VH032.

References

• 1. BDY FL VH032 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tenovapharma.com [tenovapharma.com]